2-Hydroxy-4-(methylthio)butyric acid

• CAS: 583-91-5

Core Science & Biosynthesis

Synthesis and Characterization of 2-Hydroxy-4-(methylthio)butyric Acid: A Technical Guide

Introduction

2-Hydroxy-4-(methylthio)butyric acid (HMTBA), a structural analog of the essential amino acid methionine, is a widely utilized supplement in animal nutrition, particularly in poultry and livestock feed.[1] Its efficacy as a methionine substitute has driven the development of robust industrial synthesis and comprehensive characterization methodologies. This technical guide provides an in-depth overview of the synthesis and characterization of HMTBA, tailored for researchers, scientists, and professionals in drug development and related fields.

Synthesis of 2-Hydroxy-4-(methylthio)butyric Acid

The commercial production of HMTBA is primarily achieved through a multi-step chemical synthesis process starting from acrolein and methyl mercaptan. The key intermediate, 2-hydroxy-4-(methylthio)butyronitrile (B100679) (HMTBN), is first synthesized and then hydrolyzed to yield HMTBA.[2] An alternative laboratory-scale synthesis involves the free radical addition of methyl mercaptan to an ester of 2-hydroxy-3-butenoic acid, followed by hydrolysis.

Primary Industrial Synthesis: Cyanohydrin Pathway

The dominant industrial synthesis route involves two main stages:

• Formation of 3-(methylthio)propanal (MMP): This step is not explicitly detailed in the provided search results but is a precursor to HMTBN formation.

• Formation of 2-hydroxy-4-(methylthio)butyronitrile (HMTBN): 3-(methylthio)propanal (MMP) is reacted with hydrogen cyanide (HCN) in the presence of a catalyst, such as pyridine (B92270) or triethylamine, to form the cyanohydrin, HMTBN.[3]

• Hydrolysis of HMTBN: The intermediate HMTBN is then hydrolyzed using a strong acid, typically sulfuric acid or hydrochloric acid, to produce HMTBA.[4]

The overall reaction sequence is as follows:

Figure 1: Industrial synthesis pathway of HMTBA via the cyanohydrin route.

Alternative Synthesis: Free Radical Addition Pathway

An alternative synthesis method involves the free radical addition of methyl mercaptan to an ester of 2-hydroxy-3-butenoic acid. The resulting ester is subsequently hydrolyzed to yield HMTBA.

Figure 2: Alternative synthesis of HMTBA via free radical addition.

Quantitative Data on Synthesis

The following table summarizes the reported yields for the synthesis of HMTBA and its intermediates.

Synthesis Step	Reactants	Catalyst/Reagent	Temperature (°C)	Pressure	Yield (%)	Reference(s)
Formation of 2-hydroxy-4-(methylthio)butyronitrile (HMTBN)	3-(methylthio)propanal, Hydrogen Cyanide	Triethylamine	49.8	-	99.50 - 99.99	[5]
Free radical addition to form methyl 2-hydroxy-4-(methylthio)butanoate	Methyl 2-hydroxy-3-butenoate, Methyl Mercaptan	Free radical initiator	50 - 60	50 - 70 psig	85	[4]
Hydrolysis of methyl 2-hydroxy-4-(methylthio)butanoate to HMTBA	Methyl 2-hydroxy-4-(methylthio)butanoate, Sulfuric Acid	-	60	-	High	[4]

Experimental Protocols

Synthesis of HMTBA via Hydrolysis of HMTBN

A detailed, step-by-step industrial protocol is proprietary. However, based on available literature, a general laboratory procedure can be outlined:

• Reaction Setup: In a well-ventilated fume hood, a reaction vessel equipped with a stirrer, thermometer, and addition funnel is charged with 2-hydroxy-4-(methylthio)butyronitrile (HMTBN).

• Acid Addition: A solution of sulfuric acid (typically 50-70% by weight) is slowly added to the HMTBN with continuous stirring. The temperature is maintained between 50-90°C.

• Hydrolysis: The reaction mixture is heated for a specified period (e.g., 1-2 hours) to ensure complete hydrolysis of the nitrile group to a carboxylic acid.

• Workup: After cooling, the reaction mixture is diluted with water. The HMTBA product can be extracted using a suitable organic solvent. The organic layers are then combined, dried, and the solvent is removed under reduced pressure to yield crude HMTBA.

• Purification: The crude product can be further purified by distillation or chromatography.

Characterization of HMTBA

A comprehensive characterization of HMTBA is crucial to ensure its purity and identity. The following workflow outlines the key analytical techniques employed.

Figure 3: Analytical workflow for the characterization of HMTBA.

Analytical Techniques and Data

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC is a primary method for assessing the purity of HMTBA and quantifying its presence in various matrices.

Experimental Protocol (General):

• Sample Preparation: A known concentration of the HMTBA sample is dissolved in the mobile phase or a suitable solvent.

• Chromatographic System: A standard HPLC system equipped with a UV detector is used.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 25 cm x 4.6 mm, 5 µm particle size).[1]

  • Mobile Phase: A mixture of water and acetonitrile (B52724) containing an acid modifier like trifluoroacetic acid (TFA) or phosphoric acid.[1][6] An isocratic or gradient elution can be employed.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detection at a low wavelength, such as 210 nm.

• Data Analysis: The retention time of the HMTBA peak is compared to a standard, and the peak area is used for quantification.

Parameter	Value	Reference(s)
Column	C18 (25 cm x 4.6 mm, 5 µm)	[1]
Mobile Phase	Water/Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)	[1]
Elution Mode	Isocratic (e.g., 20:80 water:acetonitrile) or Gradient	[1]
Flow Rate	1.0 mL/min	[1]
Detection	UV at 210 nm

Mass Spectrometry (MS)

Mass spectrometry, often coupled with HPLC (LC-MS), is a powerful tool for the structural confirmation of HMTBA. Electrospray ionization (ESI) is a common ionization technique.

Experimental Protocol (LC-ESI-MS):

• Sample Infusion: The eluent from the HPLC is directed into the ESI source of the mass spectrometer.

• Ionization: The sample is ionized, typically in negative ion mode, to generate the deprotonated molecule [M-H]⁻.

• Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured. For HMTBA (molar mass: 150.19 g/mol ), the expected m/z for the [M-H]⁻ ion is 149.

• Tandem MS (MS/MS): For further structural confirmation, the [M-H]⁻ ion can be fragmented to produce characteristic daughter ions.

Parameter	Value	Reference(s)
Ionization Mode	Electrospray Ionization (ESI), Negative	[1]
Parent Ion (m/z)	149 ([M-H]⁻)	[1]
Principal Fragment Ion (m/z)	101	[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expected ¹H NMR Spectral Data:

Proton Environment	Expected Chemical Shift (ppm)	Multiplicity	Integration
-S-CH₃	~2.1	Singlet	3H
-S-CH₂ -CH₂-	~2.6 - 2.8	Triplet	2H
-S-CH₂-CH₂ -	~1.9 - 2.1	Multiplet	2H
-CH(OH)-	~4.2 - 4.4	Triplet	1H
-OH and -COOH	Broad, variable	Singlet	2H

Note: The exact chemical shifts and multiplicities can vary depending on the solvent and other experimental conditions.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used for the analysis of HMTBA, typically after a derivatization step to increase its volatility.

Experimental Protocol (General):

• Derivatization: The carboxylic acid and hydroxyl groups of HMTBA are derivatized, for example, through silylation, to make the molecule more volatile.

• GC Separation: The derivatized sample is injected into a gas chromatograph, where it is separated based on its boiling point and interaction with the stationary phase of the column.

• MS Detection: The separated components are introduced into a mass spectrometer for identification based on their mass spectra.

Conclusion

The synthesis of 2-Hydroxy-4-(methylthio)butyric acid is a well-established industrial process, primarily relying on the hydrolysis of a cyanohydrin intermediate. Its characterization is routinely performed using a suite of analytical techniques, including HPLC for purity assessment and LC-MS and NMR for structural confirmation. The methodologies and data presented in this guide provide a comprehensive technical overview for professionals working with this important methionine analog.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. 2-Hydroxy-4-(methylthio)butyric acid - Wikipedia [en.wikipedia.org]
• 3. gccpo.org [gccpo.org]
• 4. EP0961769B1 - Process for the preparation of 2-hydroxy-4-(methylthio)butanoic acid or methionine by mercaptan addition - Google Patents [patents.google.com]
• 5. Method for the production of 2-hydroxy-4-(methylthio)butyronitrile from 3-(methylthio)propanal and hydrogen cyanide - Eureka | Patsnap [eureka.patsnap.com]
• 6. Separation of (S)-2-Hydroxy-4-(methylthio)butyric acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

"chemical properties of 2-Hydroxy-4-(methylthio)butyric acid"

An In-depth Technical Guide to the Chemical Properties of 2-Hydroxy-4-(methylthio)butyric Acid

Introduction

2-Hydroxy-4-(methylthio)butyric acid (HMTBA), also known as methionine hydroxy analogue (MHA), is an organic compound that serves as a widely used nutritional supplement in animal feed, particularly for poultry, swine, and cattle.[1][2][3] Structurally, it is an α-hydroxy carboxylic acid and a thioether, analogous to the essential amino acid L-methionine, but with a hydroxyl group in place of the α-amino group.[1][3][4] This guide provides a comprehensive overview of the chemical and physical properties, reactivity, metabolic pathways, and analytical methodologies related to HMTBA, intended for researchers, scientists, and professionals in drug development and animal nutrition.

Chemical and Physical Properties

HMTBA is commercially produced as a racemic mixture from acrolein and methanethiol.[3] It exists as a light brown, viscous liquid or a white solid, depending on its purity and formulation.[1][3][5][6] The compound is a water-soluble hydroxy acid.[2] A summary of its key quantitative properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Hydroxy-4-(methylthio)butyric acid

Property	Value	References
Molecular Formula	C₅H₁₀O₃S	[3][5][7]
Molecular Weight	150.2 g/mol	[5][7][8]
CAS Number	583-91-5	[3][5][7]
Appearance	Light brown liquid; White solid	[1][3][5][7]
Density	1.21 - 1.277 g/cm³ (at 20°C)	[5][6][7][9]
pKa (Predicted)	3.67 ± 0.10	[5][7][9]
Boiling Point	74°C to 230°C	[7][9][10]
Solubility	Soluble in DMSO; Water-soluble (215 g/L at 25°C)	[2][7][9][11]
Refractive Index	~1.5151 (estimate)	[7][9]
Flash Point	106°C - 121°C	[6][10]
Auto-ignition Temp.	~160°C	[10]

Reactivity and Stability

HMTBA exhibits the characteristic reactivity of its constituent functional groups: a carboxylic acid, a secondary alcohol, and a thioether. It is generally stable under normal transport conditions.[6] However, it is incompatible with a range of substances, and its reactions can generate heat and potentially hazardous gases.[5][7] Key reactivity and stability data are summarized in Table 2.

• Acid-Base Reactions : As a carboxylic acid, HMTBA reacts with bases in neutralization reactions, which can be highly exothermic.[5][7]

• Esterification : It reacts with oxoacids and other carboxylic acids to form esters.[5][7]

• Oxidation : Oxidizing agents can convert the secondary alcohol group to a ketone.[5][7]

• Incompatibilities : It is incompatible with acids, diazo compounds, halocarbons, isocyanates, aldehydes, alkali metals, nitrides, hydrides, and strong reducing agents.[5][7][10] Reactions with these can generate heat and hydrogen gas.[5][7]

• Decomposition : Upon decomposition or reaction with an acid, HMTBA can liberate toxic hydrogen sulfide (B99878) gas.[5][7][10] Hazardous decomposition can also produce carbon dioxide and other sulfur oxides.[12]

Table 2: Reactivity and Stability Profile

Parameter	Description	References
Stability	Stable during transport.	[6]
Reactivity with Water	No reaction.	[6]
Incompatible Materials	Strong reducing agents, alkali metals, strong oxidizers, acids, aldehydes, isocyanates.	[5][7][10][12]
Hazardous Reactions	Can generate heat and hydrogen gas with incompatible materials.	[5][7][10]
Hazardous Decomposition	Hydrogen sulfide (upon reaction with acid), Carbon dioxide, Sulfur oxides.	[5][7][10][12]

Metabolic Conversion to L-Methionine

The nutritional value of HMTBA stems from its efficient in-vivo conversion to L-methionine.[1] This transformation is a two-step enzymatic process that occurs primarily in tissues such as the intestinal epithelium, liver, and kidneys.[1][13] The D- and L-isomers of HMTBA are both utilized, albeit via different enzymes in the initial oxidation step.[1]

• Transport : HMTBA is first absorbed and transported into intestinal cells via the monocarboxylate transporter 1 (MCT1).[1]

• Oxidation : Inside the cells, HMTBA is oxidized to an intermediate, 2-keto-4-(methylthio)butyric acid (KMB). This step is stereospecific:

  • The D-isomer is converted by D-2-hydroxy acid dehydrogenase (D-HADH).[1]

  • The L-isomer is oxidized by a peroxisomal flavoenzyme, L-α-hydroxy acid oxidase (L-HAOX).[1]

• Transamination : The common intermediate, KMB, is then transaminated to yield L-methionine, which can be used for protein synthesis and other metabolic functions.[1][13]

Interestingly, HMTBA is also a naturally occurring intermediate in the metabolic pathway that synthesizes L-methionine from 5'-deoxy-5'-methylthioadenosine (MTA), a byproduct of polyamine synthesis in animals like chicks.[1][14]

Metabolic conversion of HMTBA to L-Methionine.

Experimental Protocols: Analysis of HMTBA

Accurate quantification of HMTBA in biological matrices and feed is crucial for research and quality control. Several analytical methods have been developed, with high-performance liquid chromatography (HPLC) being a prominent technique.[2][15]

Protocol: LC-MS/MS for HMTBA in Bovine Serum

A sensitive and selective method for determining HMTBA in bovine serum and seawater involves reversed-phase liquid chromatography coupled with electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS).[2]

• Sample Preparation : The protocol begins with extraction of HMTBA from the sample matrix. The extract is then reconstituted in a basified water-methanol solution and filtered before injection.[2]

• Chromatographic Separation : Separation is achieved on a C18 column (e.g., 25 cm × 4.6 mm, 5-μm particle size).[2] A gradient elution is typically used, starting with 100% aqueous mobile phase (containing 0.1% trifluoroacetic acid) and ramping up the concentration of an organic modifier like acetonitrile.[2]

• Detection and Quantification : The analyte is detected using an ESI-MS system in negative ion mode, monitoring the transition for the HMTBA anion (m/z 149).[2]

Another rapid method for feed analysis is capillary isotachophoresis, which separates charged molecules in an electric field and requires minimal sample preparation (cold water extraction).[16]

General experimental workflow for LC-MS/MS analysis of HMTBA.

Conclusion

2-Hydroxy-4-(methylthio)butyric acid is a compound of significant interest in animal nutrition due to its role as an effective precursor to L-methionine. Its chemical properties—being an organosulfide, alcohol, and carboxylic acid—define its reactivity and handling requirements. Understanding its metabolic pathway is key to appreciating its biological function, while robust analytical methods are essential for its application and study. This guide provides the core technical information required by professionals working with this important methionine analogue.

References

• 1. 2-Hydroxy-4-(methylthio)butyric Acid|HMTBA Supplier [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. 2-Hydroxy-4-(methylthio)butyric acid - Wikipedia [en.wikipedia.org]
• 4. tandfonline.com [tandfonline.com]
• 5. 2-HYDROXY-4-(METHYLTHIO)BUTYRIC ACID | 583-91-5 [chemicalbook.com]
• 6. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 7. 2-HYDROXY-4-(METHYLTHIO)BUTYRIC ACID CAS#: 583-91-5 [m.chemicalbook.com]
• 8. (2R)-2-Hydroxy-4-(methylthio)butanoic acid | C5H10O3S | CID 9942187 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 583-91-5 CAS MSDS (2-HYDROXY-4-(METHYLTHIO)BUTYRIC ACID) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. echemi.com [echemi.com]
• 11. Page loading... [guidechem.com]
• 12. biosynth.com [biosynth.com]
• 13. Review of the metabolism of 2-hydroxy-4-(methylthio) butanoic acid* | World's Poultry Science Journal | Cambridge Core [cambridge.org]
• 14. 2-Hydroxy-4-(methylthio) butanoic acid is a naturally occurring methionine precursor in the chick - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to 2-Hydroxy-4-(methylthio)butyric Acid (HMTBA)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxy-4-(methylthio)butyric acid (HMTBA), a synthetic analogue of the essential amino acid methionine, serves as a crucial nutritional supplement in animal feed and presents potential applications in pharmaceutical and antimicrobial formulations. This technical guide provides a comprehensive overview of HMTBA, encompassing its chemical and physical properties, detailed synthesis and analytical methodologies, metabolic pathways, and its influence on gene expression. Quantitative data from various studies are systematically presented in tabular format to facilitate comparative analysis. Furthermore, this document includes detailed experimental protocols and visual diagrams of key biological pathways to support advanced research and development activities.

Chemical and Physical Properties

2-Hydroxy-4-(methylthio)butyric acid is an organic compound characterized by a hydroxyl group on the alpha-carbon, in place of the amino group found in methionine.[1] This structural distinction classifies it as an α-hydroxy carboxylic acid and a thioether.[1] It is commercially produced as a racemic mixture and is utilized as a substitute for methionine in animal nutrition.[1] In its natural form, HMTBA is an intermediate in the biosynthesis of 3-dimethylsulfoniopropionate, a precursor to dimethyl sulfide.[1]

Property	Value	Reference
Molecular Formula	C₅H₁₀O₃S	[2][3]
Molecular Weight	150.19 g/mol	[1][2]
CAS Number	583-91-5	[1]
Appearance	White solid or light brown liquid	[1][3]
IUPAC Name	2-hydroxy-4-(methylthio)butanoic acid	[3]
SMILES	CSCCC(O)C(=O)O	[1]
InChI	InChI=1S/C5H10O3S/c1-9-3-2-4(6)5(7)8/h4,6H,2-3H2,1H3,(H,7,8)	[1]

Synthesis and Manufacturing

The commercial synthesis of racemic HMTBA typically involves a multi-step process. A common method begins with the conjugate addition of methanethiol (B179389) to acrolein. This is followed by the formation and subsequent hydrolysis of a cyanohydrin to yield the final product.[1]

Analytical Methodologies

Accurate quantification of HMTBA in various biological and environmental matrices is essential for research and quality control. Several analytical methods have been developed for this purpose.

High-Performance Liquid Chromatography (HPLC)

A robust and sensitive method for the determination of HMTBA in bovine serum and seawater utilizes reversed-phase liquid chromatography coupled with electrospray ionization mass spectrometry (ESI-MS) and tandem mass spectrometry (ESI-MS/MS).

Experimental Protocol: HPLC-ESI-MS/MS for HMTBA in Bovine Serum

• Sample Preparation:

  • To 1 mL of bovine serum, add a known amount of an internal standard.

  • Precipitate proteins by adding 0.2 mL of 1 M perchloric acid.

  • Vortex the mixture and centrifuge at 10,000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

  • Flow Rate: 0.8 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for HMTBA and the internal standard.

Capillary Isotachophoresis

For the rapid determination of HMTBA in poultry feeds, capillary isotachophoresis offers a selective and efficient alternative to traditional chromatographic methods.

Experimental Protocol: Capillary Isotachophoresis for HMTBA in Poultry Feed

• Sample Preparation:

  • Extract a 10 g sample of ground poultry feed with 50 mL of deionized water by shaking for 15 minutes.

  • Centrifuge the extract at 5000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm membrane filter.

• Electrophoretic Conditions:

  • Leading Electrolyte: 10 mM HCl, 20 mM β-alanine, pH 3.5.

  • Terminating Electrolyte: 10 mM caproic acid.

  • Capillary: Fused silica, 75 µm i.d., 60 cm total length.

  • Detection: Conductivity detector.

Metabolic Pathway of HMTBA

The biological activity of HMTBA as a methionine source relies on its conversion to L-methionine within the body. This process involves a two-step enzymatic conversion.

• Oxidation: The D- and L-isomers of HMTBA are first oxidized to its keto-analogue, 2-keto-4-(methylthio)butyric acid (KMB). This reaction is catalyzed by stereospecific enzymes, primarily D-2-hydroxy acid dehydrogenase for the D-isomer.

• Transamination: KMB is then transaminated to form L-methionine. This step involves the transfer of an amino group from an amino acid donor, with L-leucine being a preferred donor.

This metabolic conversion is upregulated by the availability of HMTBA.

Caption: Metabolic conversion of HMTBA to L-Methionine.

Efficacy as a Methionine Substitute

Numerous studies have evaluated the efficacy of HMTBA as a replacement for DL-methionine in animal diets. The relative bioavailability can vary depending on the species and production parameters measured.

Animal Model	Parameter	HMTBA Efficacy vs. DL-Methionine (%)	Reference
Broiler Chickens	Body Weight Gain	99	[4]
Broiler Chickens	Feed Conversion Ratio	100 (assumed 65% product basis)	[5]
Young Swine	Average Daily Gain	95 - 119	[2]
Cherry Valley Ducks	Body Weight Gain	99	[4]

Antimicrobial Properties

HMTBA exhibits antimicrobial activity against various foodborne pathogens, making it a potential agent for improving food safety.

Microorganism	Parameter	HMTBA Concentration (%)	Log Reduction	Time	Reference
Salmonella enterica	Minimum Inhibitory Concentration (MIC)	0.30	-	36 h	[6]
Listeria monocytogenes	Minimum Inhibitory Concentration (MIC)	0.30	-	36 h	[6]
Salmonella enterica	In pet food kibbles	1 (in Activate US WD-MAX™)	~3	12 h	[7]
Salmonella enterica	In pet food kibbles	1 (in Activate US WD-MAX™)	4-4.6	24 h	[7]
Shiga toxin-producing E. coli	In pet food kibbles	1 (in Activate US WD-MAX™)	~2	12 h	[7]
Shiga toxin-producing E. coli	In pet food kibbles	1 (in Activate US WD-MAX™)	~3	24 h	[7]

Effects on Gene Expression

HMTBA supplementation has been shown to modulate the expression of genes involved in methionine metabolism and antioxidant pathways, particularly in poultry.

Under conditions of low temperature stress in broilers, dietary supplementation with 0.51% DL-HMTBA has been observed to:

• Upregulate the expression of genes involved in glutathione (B108866) (GSH) synthesis.[1]

• Increase the expression of genes in the methionine transsulfuration pathway, such as cystathionine (B15957) β-synthase (CβS) and Met adenosyltransferase 1 (MAT1).[1]

• Enhance the activity of antioxidant enzymes like glutathione peroxidase (GSH-Px) and superoxide (B77818) dismutase (SOD).[1]

Furthermore, studies in broiler chickens have shown that dietary HMTBA can influence the mRNA abundance of enzymes responsible for its conversion to L-methionine, such as L-HMTBA oxidase, in a tissue- and age-specific manner.[3][8]

Caption: HMTBA's effect on gene expression under stress.

Conclusion

2-Hydroxy-4-(methylthio)butyric acid is a well-characterized methionine analogue with significant applications in animal nutrition and potential for use as an antimicrobial agent. Its efficacy as a methionine source is comparable to DL-methionine, and it offers additional benefits through the modulation of metabolic and antioxidant pathways at the genetic level. The detailed methodologies and quantitative data presented in this guide provide a solid foundation for researchers and professionals in the fields of animal science, drug development, and food safety to further explore and utilize the properties of HMTBA.

References

• 1. Effects of dietary supplementation of DL-2-hydroxy-4(methylthio) butanoic acid on antioxidant capacity and its related gene expression in lung and liver of broilers exposed to low temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The relative effectiveness of 2-hydroxy-4-(methylthio) butanoic acid and DL-methionine in young swine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Use of 2-hydroxy-4-(methylthio)-butanoic acid to inhibit Salmonella and Listeria in raw meat for feline diets and palatability in domestic cats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. "Use of Organic Acid Mixtures Containing 2-Hydroxy-4-(Methylthio) Buta" by Aiswariya Deliephan, Janak Dhakal et al. [digitalcommons.unl.edu]
• 8. Gene expression and activity of methionine converting enzymes in broiler chickens fed methionine isomers or precursors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Intricacies of HMTBA: A Technical Guide to its Mechanism of Action as a Methionine Source

For Researchers, Scientists, and Drug Development Professionals

Methionine, an essential sulfur-containing amino acid, plays a pivotal role in protein synthesis, methylation reactions, and antioxidant defense. In animal nutrition and potentially in therapeutic applications, providing a bioavailable and efficacious source of methionine is paramount. 2-hydroxy-4-(methylthio)butanoic acid (HMTBA), a hydroxy analogue of methionine, has emerged as a widely used synthetic source. This technical guide delves into the core mechanisms governing HMTBA's action, from its absorption and cellular transport to its metabolic conversion into L-methionine, offering a comprehensive overview for the scientific community.

Absorption and Cellular Uptake: A Divergent Path from Methionine

Unlike methionine, which is primarily absorbed via active, carrier-mediated transport systems, HMTBA utilizes a distinct pathway for entering the systemic circulation.[1] Its chemical nature as an organic acid dictates its absorption mechanism.[2]

HMTBA is absorbed along the entire gastrointestinal tract, with significant uptake occurring in the upper portions like the crop, proventriculus, and gizzard in avian species, where the acidic environment favors its undissociated form.[3][4] The primary mechanisms of HMTBA absorption are:

• Passive Diffusion: Due to its lipid solubility in the undissociated state, HMTBA can readily diffuse across the lipid bilayer of enterocytes.[1][3]

• Carrier-Mediated Transport: The monocarboxylate transporter 1 (MCT1), coupled with the activity of the Na+/H+ exchanger (NHE3), plays a crucial role in the facilitated transport of HMTBA across the intestinal epithelium.[4][5][6]

This dual-mode of absorption allows for efficient uptake even under conditions where active amino acid transporters might be saturated.

The Metabolic Conversion of HMTBA to L-Methionine: A Two-Step Enzymatic Cascade

Once absorbed, HMTBA is not directly incorporated into proteins. It must first be converted into its biologically active form, L-methionine, through a two-step enzymatic process that occurs in various tissues, including the intestine, liver, and kidneys.[4][5][7] In ruminants, non-hepatic tissues are the primary sites for this conversion.[5]

The conversion pathway is stereospecific, meaning both the D- and L-isomers of HMTBA are converted to L-methionine.

Step 1: Oxidation to α-Keto-Methionine

The initial step involves the oxidation of the hydroxyl group of HMTBA to a keto group, forming 2-keto-4-(methylthio)butanoic acid (KMB), also known as α-keto-methionine.[6][7][8] This reaction is catalyzed by two distinct enzymes depending on the isomer of HMTBA:

• L-2-hydroxy acid oxidase (L-HAOX): This enzyme, primarily found in peroxisomes, catalyzes the oxidation of L-HMTBA.[9]

• D-2-hydroxy acid dehydrogenase (D-HADH): Located in the mitochondria, this enzyme is responsible for the oxidation of D-HMTBA.[9]

Step 2: Transamination to L-Methionine

The newly formed KMB undergoes transamination to yield L-methionine.[6][7][8] This reaction involves the transfer of an amino group from a donor amino acid to KMB, a process catalyzed by various transaminases. While not linked to a specific amino group donor, the branched-chain amino acid L-leucine has been identified as a preferred donor.[6][10][11]

The following diagram illustrates the metabolic conversion of HMTBA to L-methionine.

Caption: Metabolic pathway of HMTBA to L-Methionine.

Bioavailability and Efficacy: A Comparative Perspective

The bioavailability of HMTBA relative to other methionine sources, particularly DL-methionine (a racemic mixture of D- and L-methionine), has been a subject of extensive research. While both are effective precursors to L-methionine, differences in their absorption and metabolic pathways can influence their overall efficacy.[4]

Several factors can affect the relative bioavailability of HMTBA, including animal species, age, diet composition, and the specific performance parameter being measured (e.g., weight gain, feed conversion ratio).[12]

Methionine Source	Relative Bioavailability (vs. DL-Methionine)	Key Considerations
HMTBA	Varies (reported values range from 67% to over 100%)[7][12]	Absorption via diffusion and MCT1 may be advantageous in certain physiological states. Slower ruminal degradation compared to DL-methionine in ruminants.[7]
DL-Methionine	100% (Reference)	Active transport can be saturated. Higher ruminal degradation rate.[7]
L-Methionine	~110-140% (vs. DL-Methionine)[12]	Directly usable form, bypassing the need for conversion of the D-isomer.

Note: The values presented are averages from various studies and can vary significantly based on experimental conditions.

Experimental Protocols: Investigating the Mechanism of Action

Understanding the mechanism of HMTBA requires specific experimental methodologies. Below are outlines of key experimental protocols frequently cited in the literature.

In Vitro Intestinal Absorption Studies (Everted Gut Sac Technique)

Objective: To determine the kinetics and mechanism of HMTBA transport across the intestinal epithelium.

Methodology:

• Tissue Preparation: Segments of the small intestine (e.g., jejunum, ileum) are excised from the animal, rinsed with saline, and everted.

• Sac Formation: The everted intestinal segments are tied at one end to form sacs, which are then filled with a known volume of incubation buffer.

• Incubation: The sacs are incubated in a temperature-controlled, oxygenated buffer containing radiolabeled HMTBA and/or other test compounds.

• Sampling: At specific time points, samples are taken from both the mucosal (outside) and serosal (inside) fluids.

• Analysis: The concentration of the radiolabeled compound in the samples is determined using liquid scintillation counting.

• Data Interpretation: The rate of appearance of HMTBA in the serosal fluid provides a measure of its transport across the intestinal wall. By manipulating the incubation conditions (e.g., adding metabolic inhibitors, varying substrate concentrations), the contributions of passive diffusion and carrier-mediated transport can be elucidated.[3]

Enzyme Activity Assays for HMTBA Conversion

Objective: To quantify the activity of the enzymes responsible for converting HMTBA to KMB.

Methodology (General Principle):

• Tissue Homogenization: Tissue samples (e.g., liver, kidney, intestinal mucosa) are homogenized in a suitable buffer to release the enzymes.

• Substrate Addition: A known concentration of the specific HMTBA isomer (D- or L-HMTBA) is added to the homogenate.

• Incubation: The reaction mixture is incubated at a specific temperature for a defined period.

• Reaction Termination: The enzymatic reaction is stopped, typically by adding an acid or by heat inactivation.

• Product Quantification: The amount of KMB produced is measured using techniques such as high-performance liquid chromatography (HPLC) or spectrophotometric methods that couple the reaction to a detectable change (e.g., NAD+ reduction for D-HADH).[6]

In Vivo Bioavailability Studies (Growth Assays)

Objective: To determine the relative biological value of HMTBA compared to a standard methionine source (e.g., DL-methionine).

Methodology:

• Animal Model: A suitable animal model (e.g., broiler chickens, piglets) is chosen, typically young and rapidly growing animals.

• Basal Diet: A basal diet deficient in sulfur amino acids is formulated.

• Dietary Treatments: Graded levels of the test methionine source (HMTBA) and the standard source (DL-methionine) are added to the basal diet to create a series of experimental diets.

• Feeding Trial: Animals are randomly assigned to the dietary treatments and fed for a specific period.

• Data Collection: Key performance parameters such as body weight gain, feed intake, and feed conversion ratio are recorded.

• Statistical Analysis: A dose-response relationship is established for each methionine source. Statistical models (e.g., slope-ratio analysis) are used to compare the slopes of the response curves, with the ratio of the slopes representing the relative bioavailability of HMTBA to the standard.[4]

The following diagram outlines the workflow for a typical in vivo bioavailability study.

Caption: Workflow for an in vivo bioavailability study.

Beyond Methionine Equivalence: Additional Biological Roles of HMTBA

Emerging research suggests that HMTBA may exert biological effects beyond simply serving as a methionine precursor.

• Antioxidant Properties: The metabolic pathway of HMTBA can lead to the production of antioxidant compounds such as taurine (B1682933) and glutathione.[13] This suggests that HMTBA may contribute to cellular antioxidant defense, protecting against oxidative stress.[13]

• Gut Health and Integrity: As an organic acid, HMTBA can contribute to the acidification of the upper gastrointestinal tract, which may inhibit the growth of pathogenic bacteria and improve protein digestion.[2][14] Studies have also indicated that HMTBA can help protect the intestinal epithelial barrier function.[13]

• Rumen Metabolism Modulation: In ruminants, HMTBA has been shown to influence rumen fermentation, potentially by stabilizing biohydrogenation and increasing the production of microbial protein.[15]

Conclusion

The mechanism of action of HMTBA as a methionine source is a multifaceted process involving a unique absorption pathway and a two-step enzymatic conversion to L-methionine. Its distinct chemical properties as a hydroxy analogue of methionine confer a different mode of uptake compared to crystalline amino acids. While its bioavailability relative to other methionine sources can vary, HMTBA is an effective precursor to L-methionine. Furthermore, accumulating evidence points towards additional beneficial effects of HMTBA on antioxidant status and gut health, making it a subject of continued interest for researchers, scientists, and professionals in drug development and animal nutrition. A thorough understanding of its intricate mechanisms is crucial for optimizing its application and exploring its full potential.

References

• 1. thepoultrysite.com [thepoultrysite.com]
• 2. asian-agribiz.com [asian-agribiz.com]
• 3. Absorption of methionine sources in animals—is there more to know? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dietary supplementation with 2-hydroxy-4-methyl(thio) butanoic acid and DL-methionine improves productive performance, egg quality and redox status of commercial laying ducks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioavailability of different dietary supplemental methionine sources in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cambridge.org [cambridge.org]
• 7. Safety and efficacy of hydroxy analogue of methionine and its calcium salt (ADRY+®) for all animal species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Metabolic pathway of methionine in monogastric animals - Knowledge - Zhejiang Yaofi Bio-Tech Co.,Ltd [yaonutrition.com]
• 10. Intestinal cell conversion of DL-2-hydroxy-(4-methylthio)butanoic acid in vitro: dietary up-regulation by this methionine precursor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Intestinal cell conversion of DL-2-hydroxy-(4-methylthio)butanoic acid in vitro: dietary up-regulation by this methionine precursor. | Sigma-Aldrich [sigmaaldrich.com]
• 12. cjbio.net [cjbio.net]
• 13. The methionine precursor DL-2-hydroxy-(4-methylthio)butanoic acid protects intestinal epithelial barrier function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. thepoultrysite.com [thepoultrysite.com]
• 15. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Antimicrobial Properties of 2-Hydroxy-4-(methylthio)butyric acid (HMTBA)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Hydroxy-4-(methylthio)butyric acid (HMTBA), a synthetic analogue of the essential amino acid methionine, has garnered significant attention not only for its nutritional applications but also for its notable antimicrobial properties. As an organic acid, HMTBA exhibits a broad spectrum of activity against various pathogenic bacteria and fungi. This technical guide provides a comprehensive overview of the antimicrobial characteristics of HMTBA, detailing its mechanism of action, spectrum of activity with quantitative data, and the experimental protocols used to ascertain its efficacy. This document is intended to serve as a resource for researchers, scientists, and professionals in drug development exploring the potential of HMTBA as an antimicrobial agent.

Introduction

2-Hydroxy-4-(methylthio)butyric acid (HMTBA) is a white, solid organic compound structurally similar to methionine, with a hydroxyl group replacing the amino group.[1] It is widely used in the animal feed industry as a methionine supplement.[1] Beyond its role in animal nutrition, HMTBA's acidic nature confers it with antimicrobial capabilities, making it a subject of interest for controlling microbial growth in various applications, including feed preservation and as a potential alternative to traditional antibiotics in animal husbandry.[2][3] This guide delves into the scientific basis of HMTBA's antimicrobial effects.

Mechanism of Antimicrobial Action

The primary antimicrobial mechanism of 2-Hydroxy-4-(methylthio)butyric acid is characteristic of organic acids. This action is most effective when HMTBA is in its undissociated, lipophilic state, which is favored in acidic environments.[4]

The process can be summarized in the following steps:

• Passive Diffusion: In its undissociated form, HMTBA can freely permeate the lipid-rich cell membranes of microorganisms.[4]

• Intracellular Dissociation: Once inside the more alkaline cytoplasm of the bacterium, the HMTBA molecule dissociates, releasing a proton (H+) and its corresponding anion.[4]

• Cytoplasmic Acidification: The accumulation of protons leads to a decrease in the internal pH of the microbial cell. This acidification disrupts pH-sensitive cellular processes.

• Metabolic Inhibition: The lowered intracellular pH inhibits the activity of critical enzymes and disrupts metabolic pathways essential for microbial growth and survival.

• Anion-Specific Effects: The accumulation of the HMTBA anion within the cytoplasm can lead to osmotic stress and may interfere with various cellular functions, including the synthesis of essential biomolecules, ultimately leading to bacteriostasis or cell death.[4]

dot

Caption: General antimicrobial mechanism of HMTBA.

Spectrum of Activity and Quantitative Data

HMTBA has demonstrated efficacy against a range of Gram-negative and Gram-positive bacteria, as well as some fungi. Its activity is often enhanced when used in combination with other organic acids.

Antibacterial Activity

Studies have determined the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of HMTBA against several key pathogens.

Microorganism	Test Method	Concentration (% v/v)	Result	Reference(s)
Salmonella Typhimurium	Broth Microdilution	0.30%	MIC	[2][5]
Salmonella Typhimurium	Plate Count	≥ 0.50%	MBC	[2][6]
Listeria monocytogenes	Broth Microdilution	0.30%	MIC	[2][5]
Listeria monocytogenes	Plate Count	≥ 0.50%	MBC	[2][6]

Note: The efficacy of HMTBA can be influenced by the pH of the medium, with greater activity generally observed at lower pH values.

Antifungal Activity

HMTBA is also a component of commercial antifungal products. For instance, a mixture containing HMTBA, fumaric acid, and benzoic acid (Activate DA™) and another with HMTBA, lactic acid, and phosphoric acid (Activate US WD-MAX™) have shown activity against Aspergillus flavus.[7]

Product	Microorganism	Test Method	Concentration (%)	Result	Reference(s)
Activate DA™	Aspergillus flavus	Broth Dilution	2%	MIC	[7]
Activate DA™	Aspergillus flavus	Plating	2%	MFC	[7]
Activate US WD-MAX™	Aspergillus flavus	Broth Dilution	2%	MIC	[7]
Activate US WD-MAX™	Aspergillus flavus	Plating	2%	MFC	[7]

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration; MFC: Minimum Fungicidal Concentration.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of the antimicrobial properties of HMTBA.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol is based on the broth microdilution method.

• Inoculum Preparation:

  • Isolate three to four fresh bacterial colonies from an agar (B569324) plate after 24-36 hours of incubation.

  • Suspend the colonies in a sterile 0.85% w/v NaCl solution.

  • Adjust the turbidity of the suspension to match a 1 to 2 on the McFarland scale.

  • Within 15 minutes, dilute the bacterial suspension 1:1000 in the appropriate broth medium (e.g., Tryptic Soy Broth for Salmonella and Listeria) with the pH adjusted to 6.0. This results in a final bacterial concentration of approximately 10^5 CFU/mL.[8]

• Preparation of HMTBA Solutions:

  • Prepare stock solutions of HMTBA in the appropriate sterile broth medium at concentrations ranging from 0.1% to 1.0% (v/v).

  • To aid dissolution, HMTBA stock solutions can be heated in a 60°C water bath for 24 hours, followed by vortexing.[2]

• Microplate Assay:

  • Dispense 100 µL of each HMTBA dilution into the wells of a sterile 96-well microplate.

  • Add 100 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 200 µL.

  • Include positive control wells (broth and inoculum without HMTBA) and negative control wells (broth only).

  • Incubate the microplate at 37°C for 24-36 hours.

• MIC Determination:

  • The MIC is defined as the lowest concentration of HMTBA at which no visible bacterial growth (turbidity) is observed.[8]

Determination of Minimum Bactericidal Concentration (MBC)

This protocol is a continuation of the MIC assay.

• Subculturing:

  • Following the MIC determination, take a 100 µL aliquot from each well that showed no visible growth.

  • Spread the aliquot onto an appropriate agar medium (e.g., Tryptic Soy Agar).[5]

• Incubation:

  • Incubate the agar plates at 37°C for 24 hours.

• MBC Determination:

  • The MBC is the lowest concentration of HMTBA that results in a 99.9% or greater reduction in the initial inoculum (i.e., no colony growth on the agar plate).[8]

dot

Caption: Workflow for MIC and MBC determination.

HMTBA and Gut Microbiota

In addition to its direct antimicrobial effects, HMTBA can also influence the composition of the gut microbiota in animals. Studies in broilers have shown that supplementation with a blend of HMTBA and other acidifiers can increase the abundance of beneficial bacteria such as Bacteroidaceae, Ruminococcaceae, and Lachnospiraceae, while decreasing potentially pathogenic bacteria like Desulfovibrionaceae.[7] This modulation of the gut microbial community can contribute to improved gut health and overall animal performance.[7]

Conclusion

2-Hydroxy-4-(methylthio)butyric acid exhibits significant antimicrobial properties against a variety of pathogenic microorganisms. Its mechanism of action is consistent with that of other organic acids, involving the disruption of intracellular pH and metabolic processes. The quantitative data available, including MIC and MBC values, provide a solid foundation for its application as an antimicrobial agent. The detailed experimental protocols outlined in this guide offer a standardized approach for further research and validation of HMTBA's efficacy. As the demand for alternatives to conventional antibiotics grows, HMTBA presents a promising option for microbial control, particularly in the context of animal health and feed safety. Further research into its specific molecular targets and the potential for synergistic effects with other compounds could expand its applications in the future.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. thepoultrysite.com [thepoultrysite.com]
• 3. mdpi.com [mdpi.com]
• 4. Integrative DNA methylome and transcriptome analysis reveals DNA adenine methylation is involved in Salmonella enterica Typhimurium response to oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. "Use of Organic Acid Mixtures Containing 2-Hydroxy-4-(Methylthio) Buta" by Aiswariya Deliephan, Janak Dhakal et al. [digitalcommons.unl.edu]
• 7. 2-Hydroxy-4-(Methylthio) Butanoic Acid Isopropyl Ester Supplementation Altered Ruminal and Cecal Bacterial Composition and Improved Growth Performance of Finishing Beef Cattle - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

HMTBA as an Organic Acid in Animal Nutrition: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

2-hydroxy-4-(methylthio)butanoic acid (HMTBA), a structural analog of the essential amino acid methionine, is a widely utilized supplement in animal nutrition. Beyond its primary role as a methionine precursor, HMTBA's chemical nature as an organic acid confers a range of additional physiological benefits. This technical guide provides an in-depth analysis of HMTBA, encompassing its metabolic conversion to L-methionine, its impact on animal performance and gut health, and its influence on key signaling pathways. Quantitative data from pivotal studies are summarized, and detailed experimental methodologies are provided to facilitate further research and development in this field.

Introduction: Chemical Profile and Dual Functionality

HMTBA, chemically known as 2-hydroxy-4-(methylthio)butanoic acid, is a racemic mixture of D- and L-isomers.[1] Its structure is characterized by a hydroxyl group (-OH) in place of the amino group (-NH2) found in methionine.[2] This structural distinction is fundamental to its properties and mechanism of action in animals.

Primarily, HMTBA serves as a pro-nutrient, efficiently converted into L-methionine, the biologically active form of the amino acid, which is essential for protein synthesis and numerous metabolic processes.[3] Secondly, its carboxylic acid group gives it the characteristics of an organic acid, contributing to feed acidification and exhibiting antimicrobial properties.[2][4] This dual functionality makes HMTBA a multifaceted additive in animal feed formulations.

Metabolic Conversion of HMTBA to L-Methionine

The conversion of HMTBA to L-methionine is a two-step enzymatic process that occurs in various tissues, including the liver, kidneys, and small intestine.[5] This metabolic pathway ensures the bioavailability of methionine for protein synthesis and other metabolic functions.

The D- and L-isomers of HMTBA are metabolized through slightly different enzymatic reactions, ultimately converging at the formation of α-keto-4-(methylthio)butanoic acid (KMB). KMB is then transaminated to form L-methionine.[6]

Metabolic pathway of HMTBA to L-Methionine.

Impact on Animal Performance: Quantitative Data

Numerous studies have evaluated the efficacy of HMTBA in various animal species, often in comparison to DL-methionine (DLM). The following tables summarize key performance indicators from selected studies.

Poultry (Broilers)

Performance Metric	HMTBA	DL-Methionine	Study Details
Body Weight Gain (g)	Numerically better	-	87 TSAA to lysine (B10760008) diet.[4]
Feed Conversion Ratio	Better	-	87 TSAA to lysine diet.[4]
Mortality (%)	9.52	10.48	87 TSAA to lysine diet (not statistically significant).[4]

Dairy Cows

Performance Metric	Control	HMTBA	Study Details
Milk Fat Content (%)	3.75	3.94	158 multiparous Holstein cows over 42 days.[7]
Milk Fat Yield ( kg/d )	0.94	1.16	High-producing cows in a high-risk milk fat depression diet.[8]
Blood Urea (B33335) (mg/dL)	46.6	41.3	158 multiparous Holstein cows over 42 days.[7]
Aspartate Aminotransferase (U/L)	105.6	89.4	158 multiparous Holstein cows over 42 days.[7]

Laying Ducks

Performance Metric	Basal Diet	HMTBA Supplemented	Study Details
Average Egg Weight (g)	Increased	-	Commercial laying ducks.[9]
Egg Mass ( g/day )	Increased	-	Commercial laying ducks.[9]
Feed to Egg Ratio	Decreased	-	Commercial laying ducks.[9]

Experimental Protocols

Broiler Performance Trial

• Objective: To compare the effects of HMTBA and DL-methionine on broiler performance.[4]

• Animals: Commercial broiler chickens.

• Experimental Design: A 2 x 3 factorial arrangement with two methionine sources (HMTBA and DL-methionine) and three inclusion levels.

• Diets: Basal starter and grower diets formulated to be deficient in methionine. The respective methionine sources were added at varying percentages at the expense of a non-essential ingredient like corn starch.

• Statistical Analysis: Data were analyzed using a two-way ANOVA to determine the main effects of methionine source and level, as well as their interaction.

Dairy Cow Lactation and Metabolism Study

• Objective: To evaluate the effects of HMTBA supplementation on milk production, composition, and metabolic parameters in high-producing dairy cows.[7]

• Animals: Multiparous Holstein cows.

• Experimental Design: Randomized block design. Cows were blocked based on parity, days in milk, and pre-trial milk production.

• Treatments:

  • Control: Basal diet with a placebo (e.g., corn meal).

  • HMTBA: Basal diet supplemented with a specified daily amount of HMTBA.

• Diet: A total mixed ration (TMR) formulated to meet the nutritional requirements of high-producing dairy cows.

• Data Collection:

  • Milk yield was recorded daily.

  • Milk samples were collected periodically for analysis of fat, protein, lactose, and other components.

  • Blood samples were collected to measure metabolites such as blood urea nitrogen (BUN) and liver enzymes (e.g., aspartate aminotransferase).

  • Body condition score (BCS) was assessed at the beginning and end of the trial.

• Statistical Analysis: Data were analyzed using a mixed model with treatment as a fixed effect and block as a random effect. Repeated measures analysis was used for data collected over time.

Influence on Signaling Pathways

HMTBA's benefits extend beyond simple nutrient supply, influencing key cellular signaling pathways, particularly those related to antioxidant defense.

Antioxidant Pathway

HMTBA has been shown to enhance the antioxidant capacity of animals, especially under conditions of stress.[1] This is achieved by upregulating the expression of genes involved in the synthesis of glutathione (B108866) (GSH), a major intracellular antioxidant. The trans-sulfuration pathway, which converts methionine to cysteine (a precursor for GSH), is a key component of this mechanism.[10]

HMTBA's influence on antioxidant pathways.

Gut Health and Antimicrobial Effects

As an organic acid, HMTBA can contribute to a lower pH in the upper gastrointestinal tract.[11] This acidification can inhibit the growth of pathogenic bacteria and create a more favorable environment for beneficial microorganisms.[2][12] Furthermore, HMTBA has been shown to improve gut morphology, as evidenced by increased villus height in some studies.[13]

Conclusion

HMTBA is a valuable nutritional supplement in animal production, offering more than just a source of methionine. Its dual functionality as a methionine precursor and an organic acid provides a synergistic effect on animal health and performance. The ability of HMTBA to be efficiently converted to L-methionine, coupled with its positive impacts on gut health and antioxidant status, makes it a strategic tool for optimizing animal nutrition and well-being. Further research into its specific effects on various signaling pathways will continue to elucidate the full extent of its benefits.

References

• 1. Effects of dietary supplementation of DL-2-hydroxy-4(methylthio) butanoic acid on antioxidant capacity and its related gene expression in lung and liver of broilers exposed to low temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DLM vs HMTBa – Dispelling the myths - Milling and Grain [millingandgrain.com]
• 3. cjbio.net [cjbio.net]
• 4. Peripheral and Central Impact of Methionine Source and Level on Growth Performance, Circulating Methionine Levels and Metabolism in Broiler Chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Metabolic pathway of methionine in monogastric animals - Knowledge - Zhejiang Yaofi Bio-Tech Co.,Ltd [yaonutrition.com]
• 7. 2-Hydroxy-4-(Methylthio)-Mutanoate Supplementation Affects Production, Milk Fatty Acid Profile, and Blood Metabolites of High-Producing Holstein Cows [mdpi.com]
• 8. Effect of 2-hydroxy-4-(methylthio)butanoate (HMTBa) on risk of biohydrogenation-induced milk fat depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dietary supplementation with 2-hydroxy-4-methyl(thio) butanoic acid and DL-methionine improves productive performance, egg quality and redox status of commercial laying ducks - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. asian-agribiz.com [asian-agribiz.com]
• 12. Use of Organic Acid Mixtures Containing 2-Hydroxy-4-(Methylthio) Butanoic Acid (HMTBa) to Mitigate Salmonella enterica, Shiga Toxin-Producing Escherichia coli (STEC) and Aspergillus flavus in Pet Food Kibbles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Impact of drinking water supplemented 2-hydroxy-4-methylthiobutyric acid in combination with acidifier on performance, intestinal development, and microflora in broilers - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Analytical Methods for the Quantification of 2-Hydroxy-4-(Methylthio)butanoic Acid (HMTBA) in Animal Feed

Introduction

2-Hydroxy-4-(methylthio)butanoic acid (HMTBA) is a widely utilized synthetic source of methionine, an essential amino acid, in animal nutrition. It is commercially available as a free acid and as a calcium salt. Accurate and reliable analytical methods are crucial for quality control in the production of HMTBA-supplemented animal feed and for research purposes in animal nutrition studies. This document provides detailed application notes and protocols for the determination of HMTBA in animal feed, targeting researchers, scientists, and professionals in drug development. The methodologies covered include High-Performance Liquid Chromatography with UV detection (HPLC-UV), potentiometric titration, and capillary electrophoresis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

The HPLC-UV method is a robust and widely accepted technique for the quantification of HMTBA in animal feed and premixtures.[1][2][3] The principle of this method involves the extraction of HMTBA from the feed matrix, followed by alkaline hydrolysis to convert any HMTBA oligomers into their monomeric form, ensuring accurate quantification.[3][4] The separation is achieved on a reversed-phase column, and detection is typically performed at 214 nm.[1][2][3]

Quantitative Data Summary

Parameter	Feed Additives	Premixtures	Feedingstuffs	Reference
Recovery Rate (RRec)	99.7 - 101.1%	96 - 108%	89 - 99%	[2]
Relative Standard Deviation for Repeatability (RSDr)	0.1 - 0.8%	0.7 - 2.2%	0.4 - 2.7%	[1][2]
Relative Standard Deviation for Intermediate Precision (RSDip)	0.2 - 1.1%	1.7 - 8.3%	1.6 - 2.7%	[1][2]
Limit of Quantification (LOQ)	-	-	0.08 g/kg (for HMTBA)	[2]
0.2 g/kg (for HMTBA-Ca)	[2]

Experimental Protocol

a) Reagents and Materials

• HMTBA analytical standard

• Methanol, HPLC grade

• Water, HPLC grade

• Potassium hydroxide (B78521) (KOH)

• ortho-Phosphoric acid (H₃PO₄)

• Syringe filters, 0.45 µm

b) Equipment

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Reversed-phase C18 column (e.g., 25 cm x 4.6 mm, 5 µm particle size)

• Analytical balance

• Centrifuge

• Vortex mixer

• pH meter

c) Sample Preparation

• Weigh a representative sample of the ground animal feed.

• For premixtures, perform a dilution with corn meal.[1]

• Add a water/methanol solution to the sample and vortex thoroughly.[1][2]

• Perform alkaline hydrolysis by adding potassium hydroxide solution. This step ensures that all HMTBA polymers are converted to the monomeric form for accurate analysis.[1][3]

• Acidify the mixture with ortho-phosphoric acid.[1]

• Centrifuge the sample to separate the solid and liquid phases.[1][2]

• Filter the supernatant through a 0.45 µm syringe filter before injection into the HPLC system.[1][2]

d) Chromatographic Conditions

• Column: Reversed-phase C18

• Mobile Phase: A gradient of water and acetonitrile.[5]

• Flow Rate: Typically 1.0 mL/min

• Detection: UV at 214 nm[1][2][3]

• Injection Volume: 20 µL

e) Quantification Prepare a calibration curve using standard solutions of HMTBA. The concentration of HMTBA in the samples is determined by comparing the peak area with the calibration curve.

Experimental Workflow

Caption: Workflow for HMTBA analysis in animal feed by HPLC-UV.

Potentiometric Titration

For the determination of HMTBA in feed additives, a potentiometric titration method following a redox reaction is a suitable and validated approach.[1][3] This method is particularly useful for concentrated samples like feed additives.

Quantitative Data Summary

Parameter	Feed Additives	Reference
Recovery Rate (RRec)	100 - 101%	[1][3]
Relative Standard Deviation for Repeatability (RSDr)	0.1 - 0.2%	[1][3]
Relative Standard Deviation for Intermediate Precision (RSDip)	0.2%	[1][3]

Experimental Protocol

a) Principle The method is based on a redox reaction where bromate (B103136) reacts with bromide in an acidic medium to produce bromine. The bromine then oxidizes the sulfur present in the HMTBA molecule. The endpoint of the titration is determined potentiometrically.[1]

b) Reagents and Materials

• Potassium bromate (KBrO₃) solution

• Potassium bromide (KBr)

• Hydrochloric acid (HCl)

• HMTBA standard

c) Equipment

• Automatic potentiometric titrator

• Platinum combination electrode

• Analytical balance

• Magnetic stirrer

d) Procedure

• Accurately weigh the feed additive sample.

• Dissolve the sample in an appropriate solvent.

• Add potassium bromide and hydrochloric acid to the sample solution.

• Titrate the solution with a standardized potassium bromate solution.

• The endpoint is detected by the potentiometric titrator.

e) Calculation The HMTBA content is calculated based on the volume of titrant consumed and the stoichiometry of the reaction.

Logical Relationship

Caption: Principle of potentiometric titration for HMTBA analysis.

Capillary Electrophoresis

Capillary electrophoresis (CE) offers a rapid and efficient alternative for the determination of HMTBA in fodder additives.[6] This technique separates charged molecules based on their electrophoretic mobility in an electric field.

Quantitative Data Summary

Parameter	Fodder Additives	Reference
Measurement Range	60 - 100%	[6]
Analysis Time	< 5 minutes	[6]

Experimental Protocol

a) Principle The analysis is based on capillary zone electrophoresis with direct UV detection at 200 nm.[6]

b) Reagents and Materials

• Borate buffer

• HMTBA standard

c) Equipment

• Capillary electrophoresis system with a UV detector

• Fused-silica capillary

d) Electrophoretic Conditions

• Background Electrolyte (BGE): Borate buffer[6]

• Capillary: 50 µm I.D.[6]

• Voltage: +20 kV[6]

• Temperature: 30 °C[6]

• Detection: UV at 200 nm[6]

• Injection: Hydrodynamic (e.g., 150 mbar x sec)[6]

e) Procedure

• Prepare the sample by dissolving the fodder additive in the background electrolyte.

• Inject the sample into the capillary.

• Apply the separation voltage.

• Detect the HMTBA peak at 200 nm.

f) Quantification Quantification is performed by comparing the peak area of the sample to that of a known standard.

Experimental Workflow

Caption: Workflow for HMTBA analysis in fodder additives by CE.

References

• 1. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 2. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 3. Safety and efficacy of hydroxy analogue of methionine and its calcium salt (ADRY+®) for all animal species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. lumexinstruments.com [lumexinstruments.com]

Application Notes and Protocols for HPLC Analysis of 2-Hydroxy-4-(methylthio)butyric Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of 2-Hydroxy-4-(methylthio)butyric acid (HMB), a widely used methionine supplement in animal feed and a compound of interest in biological studies.[1][2][3] The methodologies outlined below utilize High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) and Mass Spectrometry (MS) detection.

Introduction

2-Hydroxy-4-(methylthio)butyric acid, also known as methionine hydroxy analog (MHA), is a precursor to the essential amino acid methionine.[4] Its supplementation in animal diets, particularly for poultry, is crucial for maximizing protein utilization and overall growth.[1] Accurate and reliable analytical methods are therefore essential for quality control in feed production and for pharmacokinetic studies in biological matrices.[1][3] Reversed-phase HPLC is a robust and widely adopted technique for the determination of HMB.[1][3][5]

Quantitative Data Summary

The following tables summarize the performance characteristics of the HPLC methods described in the subsequent protocols.

Table 1: HPLC Method Performance for HMB Analysis in Animal Feed

Parameter	Value	Reference
Recovery	Average 97%	[1]
Coefficient of Variation (CV)	Average 3.7%	[1]
Limit of Detection (LOD)	As low as 0.008% (by weight in feed)	[1]
Linearity (R²)	0.999	[1]

Table 2: HPLC-MS/MS Method Performance for HMB Analysis in Biological Matrices (Bovine Serum & Sea Water)

Parameter	Concentration Range (Calibration Standards)	Reference
HPLC-UV	1.0 to 100.0 µg/mL	[3]
ESI-MS and ESI-MS/MS	0.001 to 10 µg/mL	[3]
Limit of Detection (LOD)	S/N ratio of 5	[3]
Limit of Quantitation (LOQ)	S/N ratio of 10	[3]

Experimental Protocols

Protocol 1: HPLC-UV Analysis of HMB in Animal Feed

This protocol describes a reversed-phase HPLC method with UV detection for the quantification of HMB in supplemented animal feeds.[1] A key step in this procedure is the basic hydrolysis of the feed extract to ensure all HMB oligomers are converted to the monomeric form for accurate analysis.[1]

1. Instrumentation and Materials

• High-Performance Liquid Chromatograph with a UV detector

• Amide analytical column

• Data acquisition and processing software

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• HPLC-grade acetonitrile (B52724), water, ammonium (B1175870) hydroxide (B78521), and potassium hydroxide[1]

2. Chromatographic Conditions

Parameter	Condition
Column	Amide Column
Mobile Phase	Acetonitrile/Water mixture
Detection	UV at 210 nm[1]
Flow Rate	Typically 1.0 mL/min (to be optimized)
Injection Volume	20 µL (to be optimized)

3. Sample Preparation

• Weigh a representative sample of the ground animal feed.

• Extract the HMB from the feed sample using an appropriate solvent.

• Perform a basic hydrolysis using potassium hydroxide to convert HMB oligomers to monomers.[1] For feeds supplemented with the calcium salt of HMB (DL-HMB-Ca), shaking in a 60-70 °C water bath for 5 minutes is recommended.[1]

• Adjust the pH of the hydrolysate.[1]

• Filter the final extract through a 0.45 µm syringe filter prior to HPLC injection.[1]

4. Standard Preparation and Calibration

• Prepare a stock solution of HMB standard of known concentration in the mobile phase.

• Generate a series of calibration standards by serially diluting the stock solution.

• Inject the calibration standards into the HPLC system and record the peak areas.

• Construct a calibration curve by plotting peak area versus concentration. A linear regression with R² = 0.999 has been reported for this method.[1]

5. Analysis and Calculation

• Inject the prepared sample extract into the HPLC system.

• Identify the HMB peak based on its retention time compared to the standard.

• Quantify the HMB concentration in the sample by interpolating its peak area from the calibration curve.

Protocol 2: HPLC-MS/MS Analysis of HMB in Biological Fluids

This protocol outlines a sensitive and selective method for the determination of HMB in bovine serum and seawater using reversed-phase liquid chromatography coupled with electrospray ionization tandem mass spectrometry (ESI-MS-MS).[3]

1. Instrumentation and Materials

• LC-MS/MS system (HPLC with ESI-MS/MS detector)

• Reversed-phase C18 column

• Data acquisition and processing software

• Analytical balance, volumetric flasks, pipettes

• Syringe filters (0.1 µm)[3]

• HPLC-grade acetonitrile and water

• Trifluoroacetic acid (TFA)[3]

• Acetone[3]

2. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
Column	Reversed-phase C18
Mobile Phase	Water and acetonitrile with 0.1% trifluoroacetic acid[3]
Elution	Isocratic or gradient elution can be used. An example of an isocratic elution is 20:80 (v/v) water-acetonitrile with 0.1% TFA. A gradient can also be run, for instance, from 100% water (0.1% TFA) to 70% water and 30% acetonitrile (0.1% TFA) over 15 minutes.[3]
Flow Rate	1 mL/min[3]
Ionization Mode	Electrospray Ionization (ESI), negative ion mode[3]
MS/MS Transition	Monitor the transition of the precursor ion (m/z 149) to specific product ions.[3]

3. Sample Preparation

• Bovine Serum:

  • Thaw frozen serum samples.

  • Precipitate proteins by adding acetone, followed by vortexing and sonication.

  • Centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a new vial.[3]

• Sea Water:

  • Lyophilize the seawater samples.

  • Extract the residue with acetone, assisted by vortexing and sonication.

  • Centrifuge and collect the supernatant.[3]

• Filter the final extract through a 0.1 µm syringe filter before injection.[3]

4. Standard Preparation and Calibration

• Prepare a stock solution of HMB in a suitable solvent.

• Create a series of calibration standards in the appropriate matrix (e.g., blank serum or artificial seawater) to match the samples.

• Analyze the calibration standards using the LC-MS/MS method.

• Generate a calibration curve by plotting the peak area ratio (analyte/internal standard, if used) against the concentration.

5. Analysis and Calculation

• Inject the prepared sample extracts into the LC-MS/MS system.

• Identify and quantify HMB based on its retention time and specific mass transition.

• Calculate the concentration of HMB in the original sample using the calibration curve.

Visualizations

The following diagrams illustrate the workflows for the HPLC analysis of 2-Hydroxy-4-(methylthio)butyric acid.

Caption: Workflow for HPLC-UV analysis of HMB in animal feed.

Caption: Workflow for LC-MS/MS analysis of HMB in biological fluids.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ukessays.com [ukessays.com]
• 4. 2-Hydroxy-4-(methylthio)butyric acid - Wikipedia [en.wikipedia.org]
• 5. Separation of (S)-2-Hydroxy-4-(methylthio)butyric acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Application Notes and Protocols for the Determination of 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) by Liquid Chromatography

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of 2-hydroxy-4-(methylthio)butanoic acid (HMTBA), a widely used methionine supplement in animal feed, across various biological and environmental matrices.[1][2] The protocols described herein utilize High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for sensitive and selective determination of HMTBA.

Introduction

2-hydroxy-4-(methylthio)butanoic acid (HMTBA) is the α-hydroxy analog of the essential amino acid methionine and is extensively used as a nutritional supplement in poultry, bovine, and aquaculture feeds.[1][2] Accurate quantification of HMTBA in feed, as well as in biological samples, is crucial for ensuring proper dosage, monitoring its metabolism, and assessing its bioavailability.[3] Liquid chromatography has emerged as a robust and reliable technique for this purpose.

Quantitative Data Summary

The following tables summarize the performance characteristics of various liquid chromatography methods for HMTBA determination.

Table 1: HPLC-UV Methods for HMTBA Determination

Parameter	Method 1: Animal Feed[4][5]	Method 2: Premixtures & Feedingstuffs[6]
Matrix	Animal Feeds	Premixtures, Feedingstuffs
Chromatographic Column	Amide Column[4]	Reversed-Phase C18
Mobile Phase	Isocratic	Gradient
Detector	UV at 210 nm[4]	UV at 214 nm[5][6]
Recovery	Average 97%[4]	89% to 99%[6]
Coefficient of Variation	Average 3.7%[4]	-
Limit of Quantification (LOQ)	As low as 0.008%[4]	-
Relative Standard Deviation for Repeatability (RSDr)	-	0.4% to 2.7%[6]
Relative Standard Deviation for Intermediate Precision (RSDip)	-	1.6% to 2.7%[6]

Table 2: LC-MS/MS Method for HMTBA Determination in Biological & Environmental Matrices[1]

Parameter	Bovine Serum & Seawater
Matrix	Bovine Serum, Seawater
Chromatographic Column	C18 (25 cm × 4.6 mm, 5-μm)
Mobile Phase	Water and acetonitrile (B52724) with 0.1% trifluoroacetic acid (Isocratic or Gradient)
Detector	Triple-Quadrupole Mass Spectrometer with Electrospray Ionization (ESI)
Linearity Range (HPLC)	1.0 to 100.0 μg/mL
Linearity Range (ESI-MS/MS)	0.001–10 μg/mL
Limit of Quantification (LOQ) in Serum (HPLC)	0.5 μg/mL

Experimental Protocols

Protocol 1: HMTBA Determination in Animal Feed by HPLC-UV

This protocol is adapted from methods described for the analysis of HMTBA in supplemented animal feeds.[4][7]

1. Sample Preparation (Extraction and Hydrolysis) a. Weigh a representative sample of the ground animal feed. b. Extract the HMTBA from the feed sample. For feeds supplemented with the calcium salt of HMTBA (DL-HMB-Ca), shake the sample for 5 minutes in a 60-70 °C water bath.[4] c. Perform a basic hydrolysis to convert any HMTBA oligomers to the monomeric form, ensuring all active material is characterized.[4][7] d. Adjust the pH of the hydrolysate. e. Filter the extract through a 0.22-μm filter prior to HPLC injection.[2]

2. HPLC-UV Analysis a. HPLC System: A standard HPLC system with a UV detector. b. Column: Amide column.[4] c. Mobile Phase: An appropriate isocratic mobile phase. d. Flow Rate: 1.0 mL/min. e. Detection: UV at 210 nm.[4] f. Injection Volume: 20 µL. g. Quantification: Create a calibration curve using HMTBA standards of known concentrations.

Fig. 1: Workflow for HMTBA analysis in animal feed by HPLC-UV.

Protocol 2: HMTBA Determination in Bovine Serum and Seawater by LC-MS/MS

This protocol is based on a validated method for the determination of HMTBA in biological and environmental matrices.[1][2]

1. Sample Preparation (Solid-Liquid Extraction) a. To 1 mL of serum or seawater, add a suitable organic solvent (e.g., methanol (B129727) or acetone).[2] b. Sonicate the mixture to ensure thorough extraction. c. Centrifuge the mixture for 15 minutes at 3000 rpm.[2] d. Transfer the supernatant to a clean vial. e. Repeat the extraction of the precipitate twice more with the organic solvent. f. Pool the extracts and evaporate to near dryness under a stream of nitrogen.[2] g. Reconstitute the dried residue in 1 mL of a 50:50 (v/v) water-methanol mixture.[2] h. Filter the sample extract through a 0.1-μm syringe filter before analysis.[2]

2. LC-MS/MS Analysis a. LC-MS/MS System: A liquid chromatography system coupled to a triple-quadrupole mass spectrometer with an electrospray ionization (ESI) source.[1] b. Column: C18 column (25 cm × 4.6 mm, 5-μm).[1] c. Mobile Phase: A gradient or isocratic mixture of water and acetonitrile containing 0.1% trifluoroacetic acid.[1] d. Flow Rate: 1.0 mL/min.[1] e. Ionization Mode: ESI in negative ion mode to monitor the pseudomolecular anion at m/z 149. f. Quantification: Prepare calibration standards by fortifying HMTBA-free bovine serum or simulated seawater with known concentrations of HMTBA stock solution. The concentration range for ESI-MS/MS is typically 0.001–10 μg/mL.[2]

Fig. 2: Workflow for HMTBA analysis in biological/environmental samples.

Metabolic Conversion of HMTBA to L-Methionine

HMTBA serves as a precursor to L-methionine. Both the D and L enantiomers of HMTBA are converted to L-methionine through a stereospecific transamination pathway.[1][2] This metabolic conversion is a key aspect of its nutritional value.

Fig. 3: Simplified metabolic pathway of HMTBA to L-Methionine.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Short communication: Absorption of 2-hydroxy-4-methylthiobutanoate in dairy cows - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 6. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 7. Safety and efficacy of hydroxy analogue of methionine and its calcium salt (ADRY+®) for all animal species - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Use of HMTBA as a Methionine Supplement in Poultry Diets

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) as a synthetic source of methionine in poultry nutrition. This document details its comparative efficacy with DL-methionine (B7763240), its impact on poultry performance and health, and protocols for its application in research settings.

Introduction

Methionine is an essential sulfur-containing amino acid and is the first limiting amino acid in typical corn-soybean meal-based poultry diets.[1][2][3][4] Supplementation with synthetic methionine sources is a standard practice in the poultry industry to meet the birds' nutritional requirements for optimal growth, feed efficiency, and egg production.[2] HMTBA is a widely used analog of methionine.[5][6] Unlike DL-methionine, which is a racemic mixture of D- and L-isomers, HMTBA is a hydroxy analog that is converted to L-methionine in the bird's body.[7][8] This conversion process and its distinct chemical properties may offer unique physiological effects.[9]

Comparative Bioavailability and Efficacy

The relative bioavailability of HMTBA compared to DL-methionine has been a subject of extensive research, with varying results depending on the parameters measured and the experimental conditions. Generally, the bioavailability of HMTBA is considered to be slightly lower than that of DL-methionine on an equimolar basis.

Table 1: Relative Bioavailability of HMTBA compared to DL-Methionine

Parameter	Species	Relative Bioavailability of HMTBA (%)	Reference(s)
Average Daily Gain	Broilers	81	[10]
Feed Conversion Ratio	Broilers	79	[10]
Body Weight, FCR, Breast Muscle Yield	Broilers	45 - 88	[1]
Commercially Accepted Average	Broilers	77	[1]

Note: Bioavailability of DL-methionine is considered 100% in these comparisons.

Despite some studies indicating a lower bioavailability, other research suggests that HMTBA and DL-methionine can lead to similar performance responses, particularly when supplemented around the broiler's requirement level.[11][12] At levels above the requirement, HMTBA has been shown to have better efficacy than DL-methionine.[11][12]

Effects on Poultry Performance and Health

Growth Performance in Broilers

Supplementation with HMTBA generally improves body weight gain and feed conversion ratio (FCR) in broilers compared to methionine-deficient diets.[2] Some studies have reported that broilers fed HMTBA have a superior growth rate and reach target body weight sooner than those fed DL-methionine.[2] Furthermore, HMTBA supplementation has been associated with higher livability and fewer carcass condemnations.[13]

Table 2: Effect of HMTBA on Broiler Performance (Example Data)

Treatment Group	Body Weight at 42d (g)	Feed Conversion Ratio (1-42d)	Reference
Basal Diet (Methionine deficient)	-	-	[11]
Basal + HMTBA	Increased	Improved	[2][11]
Basal + DL-Methionine	Increased	Improved	[11]

Egg Production in Laying Hens

In laying ducks, dietary supplementation with HMTBA has been shown to be as effective as DL-methionine in improving egg weight and egg mass, and decreasing the feed to egg ratio.[14] Both sources increased albumen weight and ratio while decreasing the yolk ratio.[14]

Gut Health and Microbiota

HMTBA, being an organic acid, may contribute to a healthier gut environment.[13][15] It can help lower the pH in the gastrointestinal tract, although some studies show a higher pH in the crop, gizzard, and ileum compared to a combination of DL-methionine and an acidifier.[15] HMTBA supplementation has been shown to promote the intestinal physical barrier by increasing the gene expression of tight junction proteins like claudin-1 and occludin.[14][16] It can also modulate the gut microbiota, for instance by increasing the relative abundance of beneficial bacteria like Lactobacillus.[16]

Antioxidant Status

Methionine plays a crucial role in the body's antioxidant defense system as a precursor to cysteine and subsequently glutathione (B108866).[4] HMTBA supplementation has been shown to improve the antioxidant status in poultry by increasing the levels of total and reduced glutathione in the liver and decreasing lipid peroxidation.[17]

Experimental Protocols

Protocol 1: Broiler Growth Performance Trial

Objective: To evaluate the effect of HMTBA supplementation on the growth performance of broiler chickens.

Materials:

• Day-old broiler chicks (e.g., Ross 308 or Cobb 500)

• Basal diet deficient in methionine and total sulfur amino acids (TSAA)

• HMTBA (e.g., 88% purity) and DL-methionine (e.g., 99% purity)

• Experimental pens or battery cages

• Feeders and drinkers

• Weighing scale

Procedure:

• Animal Housing and Acclimation: Randomly allocate day-old chicks to different treatment groups with multiple replicate pens per treatment (e.g., 5 replicates of 10-20 birds per pen). House the birds in a climate-controlled facility with appropriate temperature and lighting schedules.[18]

• Diet Formulation: Formulate a basal diet (e.g., corn-soybean meal based) to be deficient in methionine. Create experimental diets by supplementing the basal diet with graded levels of HMTBA and DL-methionine on an equimolar basis. For example, treatments could consist of the basal diet, and the basal diet supplemented to meet 80%, 100%, and 120% of the recommended TSAA requirements.[16]

• Feeding and Data Collection: Provide feed and water ad libitum. Record body weight and feed intake per pen at regular intervals (e.g., weekly) for the duration of the trial (e.g., 42 days).[18] Calculate body weight gain, feed intake, and feed conversion ratio (FCR).

• Statistical Analysis: Analyze the data using appropriate statistical methods, such as ANOVA, to determine the effects of the dietary treatments.

Protocol 2: Analysis of HMTBA in Feed Samples

Objective: To quantify the concentration of HMTBA in poultry feed.

Method: Reversed-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV).[19]

Materials:

• HPLC system with a UV detector

• C18 analytical column

• Methanol, water (HPLC grade)

• HMTBA standard

• Extraction solution (e.g., water/methanol mixture)

• Syringe filters (0.45 µm)

Procedure:

• Sample Extraction: Weigh a representative sample of the feed. Add the extraction solution and shake or vortex for a specified time to extract HMTBA.

• Filtration: Filter the extract through a syringe filter to remove particulate matter.

• Chromatographic Analysis: Inject the filtered sample into the HPLC system. Use a mobile phase suitable for separating HMTBA (e.g., an isocratic or gradient mixture of acidified water and acetonitrile).[20] Set the UV detector to an appropriate wavelength (e.g., 214 nm) for HMTBA detection.[19]

• Quantification: Prepare a standard curve using known concentrations of HMTBA. Quantify the HMTBA concentration in the samples by comparing their peak areas to the standard curve.

Visualizations

Caption: Metabolic pathway of HMTBA to L-methionine in poultry.

Caption: General workflow for a poultry nutrition trial.

References

• 1. cjbio.net [cjbio.net]
• 2. Protect Broiler Performance and Profits with HMTBa Methionine | Engormix [en.engormix.com]
• 3. Peripheral and Central Impact of Methionine Source and Level on Growth Performance, Circulating Methionine Levels and Metabolism in Broiler Chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Bioavailability of different dietary supplemental methionine sources in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Metabolic pathway of methionine in monogastric animals - Knowledge - Zhejiang Yaofi Bio-Tech Co.,Ltd [yaonutrition.com]
• 9. DLM vs HMTBa – Dispelling the myths - Milling and Grain [millingandgrain.com]
• 10. Safety and efficacy of hydroxy analogue of methionine and its calcium salt (ADRY+®) for all animal species - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparison of methionine sources around requirement levels using a methionine efficacy method in 0 to 28 day old broilers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. feedstrategy.com [feedstrategy.com]
• 13. thepoultrysite.com [thepoultrysite.com]
• 14. Dietary supplementation with 2-hydroxy-4-methyl(thio) butanoic acid and DL-methionine improves productive performance, egg quality and redox status of commercial laying ducks - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Effect of 2-hydroxy-4-(methylthio) butanoic acid and acidifier on the performance, chyme pH, and microbiota of broilers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Effects of dietary protein content and 2-hydroxy-4-methylthiobutanoic acid or dl-methionine supplementation on performance and oxidative status of broiler chickens | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 18. Impact of drinking water supplemented 2-hydroxy-4-methylthiobutyric acid in combination with acidifier on performance, intestinal development, and microflora in broilers - PMC [pmc.ncbi.nlm.nih.gov]
• 19. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 20. spectroscopyonline.com [spectroscopyonline.com]

Application Notes and Protocols for 2-Hydroxy-4-(methylthio)butyric acid (HMTBA) Supplementation in Dairy Cows

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Hydroxy-4-(methylthio)butyric acid (HMTBA) is a synthetic, biologically active analogue of the essential amino acid methionine. In dairy cow nutrition, HMTBA serves as a crucial dietary supplement to enhance milk production and composition, modulate rumen fermentation, and support overall animal health. Unlike crystalline methionine, HMTBA's chemical structure, featuring a hydroxyl group in place of an amino group, allows it to partially bypass rumen degradation and be absorbed directly through the rumen wall, with the remainder utilized by rumen microbes.[1][2] This dual action of providing metabolizable methionine to the cow and acting as a rumen modifier makes it a subject of significant interest in dairy science and for the development of novel feed additives.[3]

These application notes provide a comprehensive overview of the effects of HMTBA supplementation in dairy cows, supported by quantitative data from various studies. Detailed protocols for key experiments are also included to facilitate further research and development in this area.

Data Presentation

The following tables summarize the quantitative effects of HMTBA supplementation on milk production, milk composition, and key blood metabolites in lactating dairy cows from several research studies.

Table 1: Effect of HMTBA Supplementation on Milk Production

Study Reference	HMTBA Dose	Control Group Milk Yield ( kg/d )	HMTBA Group Milk Yield ( kg/d )	p-value
Lourenço et al. (2024)[4]	35 g/d	47.76 ± 6.65	47.70 ± 6.95	0.11
Baldin et al. (2018)[5]	0.1% of diet DM	44.1 ± 4.5 (High-producing)	-	-
Baldin et al. (2022)[6]	0.1% of diet DM	42 ± 7	42 ± 7	>0.05
Lourenço et al. (2021)[7]	35 g/d	48.15	48.79	0.29

Table 2: Effect of HMTBA Supplementation on Milk Fat Percentage

Study Reference	HMTBA Dose	Control Group Milk Fat (%)	HMTBA Group Milk Fat (%)	p-value
Lourenço et al. (2024)[4]	35 g/d	3.75	3.94	<0.01
Baldin et al. (2018)[5]	0.1% of diet DM	2.38 (High-risk MFD)	3.11 (High-risk MFD)	<0.05
Baldin et al. (2022)[6]	0.1% of diet DM	3.2	3.6	<0.05
Lourenço et al. (2021)[7]	35 g/d	3.92	4.06	<0.01

Table 3: Effect of HMTBA Supplementation on Milk Protein Percentage

Study Reference	HMTBA Dose	Control Group Milk Protein (%)	HMTBA Group Milk Protein (%)	p-value
Lourenço et al. (2024)[4]	35 g/d	-	-	0.52
Baldin et al. (2022)[6]	0.1% of diet DM	-	-	>0.05
Lourenço et al. (2021)[7]	35 g/d	3.24	3.26	0.40

Table 4: Effect of HMTBA Supplementation on Blood Metabolites

Study Reference	HMTBA Dose	Metabolite	Control Group (mean ± SD/SEM)	HMTBA Group (mean ± SD/SEM)	p-value
Lourenço et al. (2024)[4]	35 g/d	Blood Urea Nitrogen (mg/dL)	46.6	41.3	<0.01
Lourenço et al. (2024)[4]	35 g/d	Aspartate Aminotransferase (U/L)	105.6	89.4	<0.01
-	-	Blood Urea Nitrogen (mmol/L)	5.30	4.14	<0.001
-	-	Aspartate Aminotransferase (U/L)	88.38	99.00	0.28

Experimental Protocols

Analysis of Milk Fatty Acid Profile by Gas Chromatography (GC)

This protocol outlines the steps for determining the fatty acid profile of milk samples, a critical analysis for understanding the effects of HMTBA on milk fat composition.

a. Lipid Extraction:

• Thaw frozen milk samples in a water bath at 37°C.

• Centrifuge the milk samples at 17,800 x g for 30 minutes at 8°C to separate the cream layer.[8]

• Transfer the cream layer to a new collection tube for lipid extraction.

• Extract total lipids from the cream using a modified Folch method with a chloroform:methanol (B129727) (2:1, vol/vol) solution.

b. Fatty Acid Methyl Ester (FAME) Preparation:

• Transesterify the extracted lipids to FAMEs using a base-catalyzed method.

• Add 1 mL of a 0.5 N sodium methoxide (B1231860) solution to the lipid extract and incubate at 50°C for 10 minutes.

• Stop the reaction by adding 1 mL of a 10% sulfuric acid in methanol solution.

• Extract the FAMEs with hexane (B92381).

• Wash the hexane layer containing FAMEs with distilled water and dry it over anhydrous sodium sulfate.

c. Gas Chromatography Analysis:

• Inject 1 µL of the FAME sample into a gas chromatograph (e.g., Shimadzu GC-2010) equipped with a flame ionization detector (FID) and a highly polar capillary column (e.g., SP-2560, 100 m x 0.25 mm i.d. x 0.2 µm film thickness).[8]

• Set the injector temperature to 250°C with a split ratio of 100:1.[8]

• Program the oven temperature as follows: initial temperature of 50°C (held for 1 min), increase at 10°C/min to 170°C (held for 2 min), and finally increase at 50°C/min to 240°C (held for 9.6 min).[9]

• Set the detector temperature to 250°C.

• Identify individual FAMEs by comparing their retention times with those of known standards.

• Quantify the fatty acids by using an internal standard (e.g., methyl-tricosanoate) and express the results as a percentage of total fatty acids.[10]

Analysis of Serum Metabolites

This protocol describes the procedure for quantifying key metabolites in bovine serum to assess the systemic effects of HMTBA supplementation.

a. Sample Collection and Preparation:

• Collect blood samples from the coccygeal vein of the cows into serum separator tubes.

• Allow the blood to clot at room temperature for 30 minutes.

• Centrifuge the tubes at 2,090 x g for 15 minutes to separate the serum.[11]

• Carefully transfer the serum into sterile cryovials and store at -80°C until analysis.[11]

• Before analysis, thaw the serum samples on ice and vortex to ensure homogeneity.

b. Metabolite Quantification:

• Use an automated chemistry analyzer (e.g., Cobas 6000) for the colorimetric or enzymatic determination of serum metabolites.

• Blood Urea Nitrogen (BUN): Utilize a urease/glutamate dehydrogenase enzymatic method.

• Aspartate Aminotransferase (AST): Employ a kinetic assay based on the rate of NADH oxidation.

• Calibrate the analyzer using certified standards for each metabolite.

• Include quality control samples with known concentrations in each run to ensure accuracy and precision.

• Express the results in the appropriate units (e.g., mg/dL for BUN, U/L for AST).

Rumen Microbial Community Analysis by 16S rRNA Gene Sequencing

This protocol details the methodology for characterizing the rumen bacterial population, which is influenced by HMTBA supplementation.

a. Rumen Sample Collection and DNA Extraction:

• Collect rumen fluid and solid digesta samples from cannulated cows.

• Immediately freeze the samples on dry ice and store them at -80°C until further processing.[12][13]

• For DNA extraction, use a repeated bead beating plus column purification method.[12][13]

• Homogenize approximately 250 mg of the frozen rumen sample in a lysis tube containing zirconium and glass beads and a lysis buffer (e.g., 500 mM NaCl, 50 mM Tris-HCl pH 8.0, 50 mM EDTA, 4% SDS).[12][13]

• Mechanically lyse the cells using a bead beater.

• Purify the DNA from the lysate using a silica-based spin column.

• Elute the genomic DNA in a suitable buffer (e.g., AE buffer).

• Assess the quality and quantity of the extracted DNA using a spectrophotometer and agarose (B213101) gel electrophoresis.

b. 16S rRNA Gene Amplification and Sequencing:

• Amplify the V4 hypervariable region of the 16S rRNA gene using universal bacterial primers (e.g., 515F/806R) with attached Illumina sequencing adapters.[12]

• Perform the PCR in a 50 µL reaction volume containing 25 ng of template DNA, Phusion DNA Polymerase, and appropriate buffers and dNTPs.[14]

• Use the following PCR cycling conditions: initial denaturation at 98°C for 1 min; 25 cycles of 98°C for 45 s, 55°C for 45 s, and 72°C for 30 s; and a final extension at 72°C for 5 min.[14]

• Purify the PCR amplicons using a PCR purification kit.

• Perform a second PCR step to attach dual indices for sample multiplexing.

• Pool the indexed amplicons in equimolar concentrations.

• Sequence the pooled library on an Illumina MiSeq platform using a 2x250 bp paired-end sequencing protocol.

c. Bioinformatic Analysis:

• Process the raw sequencing reads using a bioinformatics pipeline such as QIIME or DADA2.

• Perform quality filtering, denoising, and chimera removal.

• Cluster the sequences into Operational Taxonomic Units (OTUs) or Amplicon Sequence Variants (ASVs).

• Assign taxonomy to the representative sequences using a reference database like Greengenes or SILVA.

• Analyze the microbial diversity (alpha and beta diversity) and differential abundance of taxa between experimental groups.

Signaling Pathways and Mechanisms

The following diagrams illustrate the key biochemical pathways and mechanisms through which HMTBA exerts its effects in dairy cows.

Caption: Biochemical conversion of HMTBA to L-Methionine in various tissues of the dairy cow.

Caption: Proposed mechanism of HMTBA on rumen biohydrogenation to alleviate milk fat depression.

Caption: Methionine-activated SNAT2-PI3K/mTOR signaling pathway for milk synthesis in bovine mammary epithelial cells.[15][16][17]

References

• 1. Effects of rumen-protected methionine supplementation on production performance, apparent digestibility, blood parameters, and ruminal fermentation of lactating Holstein dairy cows - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Improving rumen function with hydroxy analogue of methionine | Agriinsight Publications | Insight for the Agricultural Industry [agriinsightpublications.com]
• 3. food.gov.uk [food.gov.uk]
• 4. mdpi.com [mdpi.com]
• 5. Effect of 2-hydroxy-4-(methylthio)butanoate (HMTBa) on risk of biohydrogenation-induced milk fat depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of 2-hydroxy-4-(methylthio)butanoate (HMTBa) on milk fat, rumen environment and biohydrogenation, and rumen protozoa in lactating cows fed diets with increased risk for milk fat depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Quantification of Free Short-Chain Fatty Acids in Raw Cow Milk by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. Frontiers | The Effect of DNA Extraction Methods on Observed Microbial Communities from Fibrous and Liquid Rumen Fractions of Dairy Cows [frontiersin.org]
• 13. The Effect of DNA Extraction Methods on Observed Microbial Communities from Fibrous and Liquid Rumen Fractions of Dairy Cows - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Methionine Promotes Milk Protein and Fat Synthesis and Cell Proliferation via the SNAT2-PI3K Signaling Pathway in Bovine Mammary Epithelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for HMTBA Supplementation in Broiler Diets

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the supplementation of 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) in broiler diets. HMTBA is a widely used synthetic source of methionine, an essential amino acid critical for the growth, development, and overall health of poultry.[1][2] This document outlines experimental designs, performance metrics, and the underlying biochemical pathways affected by HMTBA supplementation, offering valuable insights for research and development in poultry nutrition and health.

Principle and Rationale

Methionine is the first limiting amino acid in typical corn-soybean meal-based broiler diets.[1][2] Supplementation with a synthetic methionine source is crucial to meet the birds' requirements for optimal growth and protein synthesis.[1] HMTBA, a hydroxy analog of methionine, is a precursor that is enzymatically converted to L-methionine in the broiler's body.[3] It is reported to offer several benefits beyond being a simple methionine source, including improved gut health, antioxidant capacity, and better performance under stress conditions.[4][5][6] HMTBA is absorbed differently than DL-methionine (DL-Met), another common synthetic source, which may contribute to its unique physiological effects.[1][3]

Experimental Protocols

General Experimental Design for Evaluating HMTBA Supplementation

A common experimental approach involves a factorial arrangement to compare HMTBA with DL-methionine at various inclusion levels.

2.1.1 Animals and Housing:

• Species: Broiler chickens (e.g., Ross 308, Cobb 500, Arbor Acre).[6][7][8]

• Age: Day-old chicks are typically used.

• Housing: Birds are randomly assigned to floor pens with controlled environmental conditions (temperature, humidity, lighting). Each pen houses a specific number of birds (e.g., 10-40 birds/pen).[6][7][9]

• Acclimation: An acclimation period of a few days is recommended before the start of the experimental diets.

2.1.2 Diets and Treatments:

• Basal Diet: A basal diet deficient in methionine and total sulfur amino acids (TSAA) is formulated to be representative of commercial broiler diets (corn-soybean meal based).[10][11]

• Treatment Groups: A 2x3 factorial design is often employed:

  • Factor 1 (Methionine Source): HMTBA vs. DL-methionine.[8][12]

  • Factor 2 (TSAA Level): Typically three levels are used, for example, 80%, 100%, and 120% of the recommended TSAA requirement for the specific broiler strain and age.[8]

• Diet Formulation: HMTBA and DL-Met are added to the basal diet on an equimolar basis to achieve the desired TSAA levels.[12] The diets are typically provided in mash or pelleted form.[6]

2.1.3 Experimental Duration:

• The experiment is typically conducted over the entire broiler growth period, which is often divided into starter (e.g., 0-18 days), grower (e.g., 19-35 days), and finisher phases (e.g., 36-42 days).[12][13]

2.1.4 Data Collection:

• Growth Performance: Body weight (BW), body weight gain (BWG), feed intake (FI), and feed conversion ratio (FCR) are measured at regular intervals (e.g., weekly).[12][14]

• Carcass Characteristics: At the end of the trial, a subset of birds from each pen is selected for carcass analysis, including carcass yield, breast meat yield, and abdominal fat pad weight.[11]

• Sample Collection: Blood, intestinal tissue (duodenum, jejunum, ileum), liver, and muscle samples can be collected for further analysis (e.g., biochemical assays, gene expression).

Protocol for Investigating Antioxidant Capacity

This protocol aims to assess the effect of HMTBA on the antioxidant status of broilers, particularly under stress conditions like low temperature.

2.2.1 Experimental Design:

• A 2x2 factorial arrangement can be used:

  • Factor 1 (Temperature): Thermoneutral (e.g., 24-26°C) vs. Low Temperature (e.g., 12-14°C).[4]

  • Factor 2 (HMTBA Level): Two different inclusion levels of HMTBA (e.g., 0.17% and 0.51%).[4]

2.2.2 Sample Analysis:

• Tissue Homogenates: Liver and lung tissues are homogenized for biochemical assays.[4]

• Antioxidant Enzyme Activities: Spectrophotometric assays are used to measure the activities of superoxide (B77818) dismutase (SOD) and glutathione (B108866) peroxidase (GSH-Px).[4]

• Glutathione Levels: The concentration of reduced glutathione (GSH) is determined.[4]

• Oxidative Damage Markers: Levels of malondialdehyde (MDA) and protein carbonyls are measured as indicators of lipid and protein oxidation.[4]

• Gene Expression: Quantitative real-time PCR (qRT-PCR) is used to analyze the mRNA expression of genes involved in the glutathione synthesis and transsulfuration pathways (e.g., MAT1, CβS, GSH synthetase, GST).[4]

Data Presentation

Growth Performance Data

Parameter	Methionine Source	TSAA Level (% of recommendation)	Starter Phase (0-21d)	Grower Phase (22-42d)	Overall (0-42d)
Body Weight Gain (g)	HMTBA	80%	Data	Data	Data
100%	Data	Data	Data
120%	Data	Data	Data
DL-Met	80%	Data	Data	Data
100%	Data	Data	Data
120%	Data	Data	Data
Feed Conversion Ratio	HMTBA	80%	Data	Data	Data
100%	Data	Data	Data
120%	Data	Data	Data
DL-Met	80%	Data	Data	Data
100%	Data	Data	Data
120%	Data	Data	Data

Note: "Data" represents placeholder values to be filled with experimental results.

Antioxidant Status Data (Example from a Low-Temperature Challenge Study)[4]

Parameter	Temperature	HMTBA Level	Liver	Lung
GSH (μmol/g protein)	Thermoneutral	0.17%	Data	Data
0.51%	Data	Data
Low	0.17%	Data	Data
0.51%	Data	Data
SOD (U/mg protein)	Thermoneutral	0.17%	Data	Data
0.51%	Data	Data
Low	0.17%	Data	Data
0.51%	Data	Data
MDA (nmol/mg protein)	Thermoneutral	0.17%	Data	Data
0.51%	Data	Data
Low	0.17%	Data	Data
0.51%	Data	Data

Note: "Data" represents placeholder values to be filled with experimental results.

Visualizations

Signaling Pathways

Caption: Differential central signaling pathways of HMTBA and DL-Met in broilers.

Experimental Workflow

Caption: General experimental workflow for HMTBA supplementation studies in broilers.

Logical Relationship of HMTBA's Antioxidant Action

Caption: Logical flow of HMTBA's role in enhancing antioxidant capacity.

Conclusion

Supplementation of broiler diets with HMTBA is a well-established practice to meet methionine requirements. The provided protocols offer a framework for conducting rigorous scientific evaluations of HMTBA, not only for its role in growth performance but also for its potential benefits on gut health and antioxidant status. The differential signaling pathways of HMTBA compared to DL-Met suggest unique modes of action that warrant further investigation for the development of advanced poultry nutrition strategies. It is important to note that the optimal inclusion level of HMTBA can vary depending on the basal diet composition, broiler strain, age, and environmental conditions. Therefore, dose-response studies are crucial for determining the most efficacious and cost-effective supplementation strategy.

References

• 1. Protect Broiler Performance and Profits with HMTBa Methionine | Engormix [en.engormix.com]
• 2. cjbio.net [cjbio.net]
• 3. researchgate.net [researchgate.net]
• 4. Effects of dietary supplementation of DL-2-hydroxy-4(methylthio) butanoic acid on antioxidant capacity and its related gene expression in lung and liver of broilers exposed to low temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. thepoultrysite.com [thepoultrysite.com]
• 6. Effect of methionine and trace minerals (zinc, copper and manganese) supplementation on growth performance of broilers subjected to Eimeria challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Estimation of broiler responses to increased dietary methionine hydroxy analogue [DL‐2‐hydroxy‐(4‐methylthio) butanoic acid] using linear and nonlinear regression models | Semantic Scholar [semanticscholar.org]
• 8. Dietary methionine sources and levels modulate the intestinal health status of broiler chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Use of Alimet® Feed Supplement (2-Hydroxy-4-(Methylthio) Butanoic Acid, HMTBA) for Broiler Production [agris.fao.org]
• 11. researchgate.net [researchgate.net]
• 12. Peripheral and Central Impact of Methionine Source and Level on Growth Performance, Circulating Methionine Levels and Metabolism in Broiler Chickens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. wattagnet.com [wattagnet.com]
• 14. Antioxidant response and bioavailability of methionine hydroxy analog relative to DL-methionine in broiler chickens - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 2-Hydroxy-4-(methylthio)butyric acid (HMTBA) in Feed Processing

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Hydroxy-4-(methylthio)butyric acid (HMTBA) in feed processing experiments.

Troubleshooting Guide

This guide addresses common issues encountered during the incorporation and analysis of HMTBA in animal feed.

Problem	Potential Cause	Troubleshooting Steps
Low HMTBA recovery in pelleted feed.	Thermal Degradation: HMTBA can degrade at high pelleting temperatures.	- Monitor and control pelleting temperature. Losses of 0.5% to 6.6% have been observed during pelleting of poultry and pig feed.[1] - Consider using a more stable form of methionine if high processing temperatures are unavoidable.
Moisture Content: High moisture levels can promote chemical reactions that degrade HMTBA.[2][3]	- Ensure proper drying of feed ingredients before and after pelleting. - Store HMTBA and finished feed in a cool, dry place.
Interaction with other feed components: Certain ingredients, like oxidizing agents or trace minerals, can negatively impact HMTBA stability.	- Avoid premixing HMTBA with highly reactive ingredients. - Use coated or chelated trace minerals to minimize reactions.
Inconsistent HMTBA levels across different batches of feed.	Uneven Mixing: Improper mixing can lead to hot spots of high or low HMTBA concentration.	- Validate your mixing procedure to ensure a homogenous distribution of HMTBA. - Use a suitable carrier for HMTBA to facilitate even dispersion.
Analytical Method Variability: Inaccuracies in the analytical method can lead to variable results.	- Ensure the analytical method (e.g., RP-HPLC-UV) is properly validated for your specific feed matrix.[4] - Use certified reference materials for calibration and quality control.
Unexpected changes in feed pH.	Acidic Nature of HMTBA: HMTBA is an organic acid and can lower the pH of the feed.[5]	- Account for the acidic contribution of HMTBA when formulating the diet. - This property can be beneficial in inhibiting mold and pathogenic bacteria.[5][6][7][8]
Poor animal performance despite HMTBA supplementation.	Bioavailability Issues: The bioefficacy of HMTBA can be lower than that of DL-methionine in some non-ruminant species.[1][9][10]	- Consider the relative bioavailability of HMTBA for the target animal species when formulating diets.[11] - Ensure the diet is balanced for all other essential nutrients.
Rumen Degradation (in ruminants): HMTBA can be degraded by rumen microbes, reducing its availability to the animal.[1][9]	- While more slowly degraded than DL-methionine, some ruminal degradation of HMTBA is expected.[1][12] - Rumen-protected forms of methionine might be considered for ruminant diets.[9][13]

Frequently Asked Questions (FAQs)

Q1: How stable is HMTBA during the feed pelleting process?

A1: The pelleting process can lead to some loss of HMTBA. Studies have shown losses ranging from 0.5% to 5.6% in chicken feed and 0% to 6.6% in pig feed.[1] The stability is influenced by factors such as pelleting temperature, moisture content, and the presence of other feed ingredients.

Q2: What are the optimal storage conditions for HMTBA and feeds containing it?

A2: To maintain stability, HMTBA and feeds containing it should be stored in a cool, dry place, protected from light and oxygen.[3][14] High temperatures and humidity can accelerate degradation. For instance, in mash pig feed, losses of HMTBA were higher at 30°C (12% to 18%) compared to 25°C (1% to 17%) over 3 months.[1]

Q3: Can HMTBA be used in both mash and pelleted feeds?

A3: Yes, HMTBA can be incorporated into both mash and pelleted feeds. However, the stability may differ. For example, in one study with poultry feed stored for 3 months, losses in mash feed at 25°C were 7% to 15%, while in pelleted feed at the same temperature, losses were up to only 0.2%.[1]

Q4: What analytical methods are recommended for quantifying HMTBA in feed?

A4: Reversed-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV) is a commonly recommended method for quantifying HMTBA in premixtures and feedingstuffs.[4][15] For the feed additive itself, a titrimetric method can also be used.[4][15]

Q5: Does HMTBA affect the palatability of the feed?

A5: While HMTBA is an organic acid, there is no strong evidence to suggest it negatively impacts feed palatability at typical inclusion levels. In fact, some research indicates that a gradual release of HMTBA into the bloodstream may support sustained feed intake compared to other methionine sources.[12]

Q6: How does the bioefficacy of HMTBA compare to DL-methionine?

A6: HMTBA serves as a precursor to L-methionine in the animal's body.[16] However, its bioefficacy relative to DL-methionine can vary depending on the animal species. In non-ruminant animals, HMTBA may show a somewhat lower bioefficacy than DL-methionine.[1][9][10] In ruminants, HMTBA is degraded more slowly in the rumen than DL-methionine.[1]

Data on HMTBA Stability in Feed Processing

The following tables summarize quantitative data on HMTBA stability under different feed processing and storage conditions.

Table 1: HMTBA Losses During Pelleting

Animal Feed	HMTBA Loss (%)
Chicken Feed	0.5 - 5.6
Pig Feed	0 - 6.6
Source:[1]

Table 2: HMTBA Stability in Poultry Feed Over 3 Months

Feed Form	Storage Temperature (°C)	HMTBA Loss on Dry Matter Basis (%)
Mash	25	7 - 15
Mash	30	1 - 10
Pelleted	25	up to 0.2
Pelleted	30	3 - 4
Source:[1]

Table 3: HMTBA Stability in Pig Feed Over 3 Months

Feed Form	Storage Temperature (°C)	HMTBA Loss on Dry Matter Basis (%)
Mash	25	1 - 17
Mash	30	12 - 18
Pelleted	25	5 - 6
Pelleted	30	1 - 13
Source:[1]

Experimental Protocols

Protocol 1: Quantification of HMTBA in Premixtures and Feedingstuffs using RP-HPLC-UV

This protocol is based on the method recommended by the European Union Reference Laboratory.[4]

1. Principle: HMTBA is extracted from the feed sample and quantified by Reversed-Phase High-Performance Liquid Chromatography with UV detection.

2. Reagents and Materials:

• HMTBA analytical standard

• Methanol, HPLC grade

• Water, HPLC grade

• Acetonitrile (B52724), HPLC grade

• Trifluoroacetic acid (TFA)

• C18 column (e.g., 25 cm x 4.6 mm, 5-μm)[17]

• HPLC system with UV detector set at 214 nm[4]

3. Sample Preparation (Extraction):

• Weigh a representative sample of the feed or premixture.

• For premixtures, a dilution with corn meal may be necessary.[4]

• Add a water/methanol solution to the sample.[4]

• Shake or vortex vigorously for a specified time to ensure complete extraction.

• Centrifuge the sample to pellet the solid material.

• Filter the supernatant through a 0.45 µm filter before HPLC analysis.

4. Chromatographic Conditions:

• Mobile Phase: A gradient or isocratic elution can be used. An example of a mobile phase is a mixture of water and acetonitrile with 0.1% trifluoroacetic acid.[17]

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Ambient or controlled (e.g., 30°C).

• Injection Volume: Typically 20 µL.

• Detection: UV at 214 nm.[4]

5. Quantification:

• Prepare a calibration curve using standard solutions of HMTBA of known concentrations.

• Inject the extracted sample onto the HPLC system.

• Identify the HMTBA peak based on its retention time compared to the standard.

• Quantify the amount of HMTBA in the sample by comparing the peak area with the calibration curve.

Visualizations

Caption: Experimental workflow for HMTBA quantification in feed.

Caption: Factors affecting HMTBA stability in feed processing.

References

• 1. Safety and efficacy of hydroxy analogue of methionine and its calcium salt (ADRY+®) for all animal species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. img.feedstrategy.com [img.feedstrategy.com]
• 3. Vitamin stability [asi.k-state.edu]
• 4. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 5. asian-agribiz.com [asian-agribiz.com]
• 6. "Use of Organic Acid Mixtures Containing 2-Hydroxy-4-(Methylthio) Buta" by Aiswariya Deliephan, Janak Dhakal et al. [digitalcommons.unl.edu]
• 7. mdpi.com [mdpi.com]
• 8. Use of 2-hydroxy-4-(methylthio)-butanoic acid to inhibit Salmonella and Listeria in raw meat for feline diets and palatability in domestic cats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cris.unibo.it [cris.unibo.it]
• 10. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 11. cjbio.net [cjbio.net]
• 12. DLM vs HMTBa – Dispelling the myths - Milling and Grain [millingandgrain.com]
• 13. Frontiers | 2-Hydroxy-4-(Methylthio) Butanoic Acid Isopropyl Ester Supplementation Altered Ruminal and Cecal Bacterial Composition and Improved Growth Performance of Finishing Beef Cattle [frontiersin.org]
• 14. 5 Tips For Preventing Vitamin Loss in Feed | Kemin USA [kemin.com]
• 15. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 16. 2-Hydroxy-4-(methylthio)butyric acid - Wikipedia [en.wikipedia.org]
• 17. spectroscopyonline.com [spectroscopyonline.com]

"troubleshooting HMTBA solubility issues for in vitro studies"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the solubility of 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) in in vitro studies.

Troubleshooting Guide

Q1: My HMTBA solution is cloudy or has visible precipitate after diluting my DMSO stock into aqueous buffer (e.g., PBS) or cell culture medium. What should I do?

A1: Precipitation upon dilution of a DMSO stock into an aqueous solution is a common issue for many organic compounds.[1][2] This typically occurs when the concentration of the compound exceeds its solubility limit in the final aqueous environment. Here is a step-by-step guide to troubleshoot this issue:

Troubleshooting Workflow for HMTBA Precipitation

Caption: A flowchart to diagnose and resolve HMTBA precipitation issues.

Q2: The pH of my cell culture medium changed after adding HMTBA. Why did this happen and how can I prevent it?

A2: HMTBA is an acidic compound with a pKa of approximately 3.53.[3] The addition of a significant concentration of HMTBA to a weakly buffered solution like some cell culture media can lower the pH, potentially affecting cell health and experimental outcomes.

• Cause: The acidic nature of HMTBA directly contributes to a decrease in the pH of the medium.

• Prevention:

  • Use a Buffered Medium: Ensure your cell culture medium contains a robust buffering system, such as HEPES, in addition to the standard sodium bicarbonate.

  • pH Adjustment: After adding HMTBA to your medium, check the pH and readjust it to the optimal physiological level (typically 7.2-7.4) using sterile 1N NaOH. Perform this adjustment under sterile conditions in a biological safety cabinet.

  • Prepare a pH-Adjusted Stock: For some applications, you can prepare a concentrated stock solution of HMTBA in a buffered solution (e.g., PBS) and adjust the pH of this stock before further dilution into your final culture medium.

Q3: I'm observing unexpected cellular toxicity or altered cell morphology after treating with HMTBA. What could be the cause?

A3: Unforeseen cellular responses can stem from several factors related to your HMTBA solution:

• High DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is at a level non-toxic to your specific cell line, typically below 0.5% (v/v), and ideally at or below 0.1%.[1] Remember to include a vehicle control (medium with the same final DMSO concentration without HMTBA) in your experiments.

• pH Shift: As mentioned in Q2, a drop in the medium's pH due to HMTBA addition can be stressful or toxic to cells. Verify the final pH of your treatment medium.

• Precipitation: Fine, unobserved precipitate can be cytotoxic or interfere with cellular processes.[4] After preparing your final HMTBA-containing medium, allow it to sit at 37°C for a short period and inspect it for any cloudiness or precipitate before adding it to your cells.

• Contamination: Ensure that your HMTBA stock solution and all subsequent dilutions were prepared under sterile conditions to avoid introducing microbial contamination.

Frequently Asked Questions (FAQs)

Q1: What is HMTBA and why is it used in in vitro studies?

A1: HMTBA, or 2-hydroxy-4-(methylthio)butanoic acid, is a structural analog of the essential amino acid methionine, where the alpha-amino group is replaced by a hydroxyl group.[5] It is used in in vitro studies as a precursor to L-methionine.[6] Cells can take up HMTBA and convert it into L-methionine, which is then available for protein synthesis and other metabolic processes.[7] This allows researchers to study the effects of methionine supplementation or metabolism in a controlled manner.

Q2: What are the recommended solvents for preparing HMTBA stock solutions?

A2: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing high-concentration stock solutions of HMTBA for in vitro use.[1] HMTBA is also described as a water-soluble hydroxy acid.[4][7]

HMTBA Solubility Profile

Solvent	Solubility	Notes
DMSO	≥ 200 mg/mL (≥ 1331.56 mM)[1]	Recommended for high-concentration stock solutions. Use freshly opened, anhydrous DMSO for best results.[1]
Water	Soluble[4][7]	Solubility is pH-dependent due to its acidic nature.[3]
Ethanol	Soluble[8]	May be used, but DMSO is more common for cell culture applications.

| PBS (pH 7.4) | Sparingly to moderately soluble | Solubility can be limited, especially at high concentrations. Precipitation can occur when diluting a DMSO stock.[1] |

Q3: How should I prepare HMTBA stock and working solutions?

A3: Here is a standard protocol for preparing HMTBA solutions for cell culture experiments.

Experimental Protocol: Preparation of HMTBA Solutions

• Prepare a High-Concentration Stock Solution in DMSO (e.g., 1 M):

  • Weigh out the required amount of HMTBA powder in a sterile microcentrifuge tube. For example, for 1 mL of a 1 M stock, weigh out 150.2 mg of HMTBA (MW: 150.2 g/mol ).

  • Under a sterile hood, add the appropriate volume of anhydrous, sterile DMSO (e.g., 1 mL).

  • Vortex thoroughly until the HMTBA is completely dissolved. The solution should be clear.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the Stock Solution:

  • Store the DMSO stock solution at -20°C or -80°C for long-term stability. When stored under nitrogen, it can be stable for up to 6 months at -80°C.[1]

• Prepare the Final Working Solution in Cell Culture Medium:

  • Thaw an aliquot of the HMTBA stock solution at room temperature.

  • Warm your cell culture medium to 37°C.

  • Perform a serial dilution. For example, to achieve a final concentration of 1 mM HMTBA, you can first dilute the 1 M stock 1:100 in sterile PBS or medium to create an intermediate 10 mM solution. Then, dilute this intermediate stock 1:10 into your final volume of pre-warmed cell culture medium.

  • Crucially , add the HMTBA stock (or intermediate dilution) dropwise to the pre-warmed medium while gently vortexing or swirling.[1] This helps to prevent localized high concentrations that can lead to precipitation.

  • Ensure the final DMSO concentration is below the toxic level for your cells (e.g., ≤ 0.1%).

  • Verify the pH of the final working solution and adjust if necessary.

  • Sterile-filter the final working solution through a 0.22 µm filter if any concerns about sterility or particulate matter exist.

Solution Preparation Quick Reference

Solution	Component	Amount	Final Concentration
Stock Solution	HMTBA	150.2 mg	1 M
	DMSO	1 mL
Working Solution	1 M HMTBA Stock	10 µL	1 mM
	Cell Culture Medium	9.99 mL

| | Final DMSO % | | 0.1% |

Q4: How does HMTBA influence cellular signaling pathways?

A4: HMTBA primarily exerts its effects after being converted to L-methionine within the cell. L-methionine is a key regulator of the mTOR (mechanistic Target of Rapamycin) signaling pathway , which is a central controller of cell growth, proliferation, and protein synthesis.[9][10]

• Activation of mTORC1: Methionine availability is sensed by the cell, leading to the activation of the mTORC1 complex.[11]

• Protein Synthesis: Activated mTORC1 phosphorylates its downstream targets, S6 Kinase 1 (S6K1) and 4E-Binding Protein 1 (4E-BP1).[11][12] This phosphorylation cascade ultimately promotes the initiation of translation and increases protein synthesis.[12] Studies have shown that HMTBA supplementation can increase the phosphorylation of S6K1 and 4E-BP1 in vitro.[11]

HMTBA and the mTOR Signaling Pathway

Caption: HMTBA is converted to L-Methionine, which activates the mTORC1 pathway to promote protein synthesis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Effects of methionine on muscle protein synthesis and degradation pathways in broilers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell Culture Media Preparation from Powder | Thermo Fisher Scientific - TW [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. 2-HYDROXY-4-(METHYLTHIO)BUTYRIC ACID CAS#: 583-91-5 [m.chemicalbook.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Genetics, environmental stress, and amino acid supplementation affect lactational performance via mTOR signaling pathway in bovine mammary epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Understanding the Impact of Gut Health on HMTBA Absorption

For researchers, scientists, and drug development professionals, optimizing the absorption of 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) is critical for its efficacy as a methionine precursor. Emerging research highlights the significant role of gut health in this process. This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments investigating the interplay between gut health and HMTBA absorption.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of HMTBA absorption in the gut?

A1: HMTBA is absorbed through two main mechanisms:

• Passive Diffusion: As an organic acid, HMTBA can be absorbed along the entire gastrointestinal tract, particularly in the more acidic upper sections, through passive diffusion across the intestinal epithelium.[1][2]

• Carrier-Mediated Transport: HMTBA is also transported by specific carrier proteins, primarily the Monocarboxylate Transporter 1 (MCT1), which is coupled with the Na+/H+ exchanger (NHE3).[3][4]

Q2: How does gut inflammation affect HMTBA absorption?

A2: Gut inflammation can significantly impair HMTBA absorption. Pro-inflammatory cytokines, such as Tumor Necrosis Factor-alpha (TNF-α) and Interferon-gamma (IFN-γ), have been shown to down-regulate the expression and function of MCT1 transporters in intestinal epithelial cells.[1][5][6][7][8] This reduction in available transporters can lead to decreased uptake of HMTBA from the gut lumen.

Q3: Can changes in gut pH impact the absorption of HMTBA?

A3: Yes, gut pH is a critical factor. The passive diffusion of HMTBA is more efficient in an acidic environment (lower pH) where more of the molecule is in its undissociated, lipid-soluble form.[2] Conversely, a higher intestinal pH can hinder its absorption by diffusion.[2] Studies using Caco-2 cells have demonstrated that a lower apical pH (5.5 vs. 7.4) enhances HMTBA uptake, suggesting a proton-dependent transport process consistent with MCT1 activity.[2]

Q4: What is the potential role of the gut microbiota in HMTBA absorption?

A4: The gut microbiota can influence HMTBA absorption both directly and indirectly. Dysbiosis, an imbalance in the gut microbial community, can lead to increased production of metabolites that may negatively affect transporter function. For instance, high levels of ammonia, a product of bacterial protein fermentation, have been linked to the down-regulation of MCT1 expression.[8] Furthermore, gut dysbiosis is often associated with inflammation and altered gut pH, which, as mentioned above, can impair HMTBA absorption.[9][10]

Troubleshooting Guides for HMTBA Absorption Experiments

Issue 1: Low or Inconsistent HMTBA Transport Rates in Caco-2 Cell Monolayers

Potential Cause	Troubleshooting Steps
Compromised Monolayer Integrity	- Verify TEER values: Ensure Transepithelial Electrical Resistance (TEER) values are stable and within the expected range for your Caco-2 cell line (typically >250 Ω·cm²) before initiating transport studies.[11] - Check for monolayer confluence: Visually inspect the monolayer for uniformity and the absence of gaps or multilayering.[11] - Gentle media changes: Avoid disrupting the monolayer during media changes.[11]
Suboptimal pH of Transport Buffer	- Optimize apical buffer pH: HMTBA transport via MCT1 is proton-coupled and more efficient at a slightly acidic pH.[2] Consider using an apical buffer with a pH between 5.5 and 6.5.
Incorrect Passage Number of Caco-2 Cells	- Use appropriate passage numbers: Caco-2 cells can exhibit altered characteristics at very high passage numbers, which may affect transporter expression and monolayer integrity.[11][12]
Serum Batch Variability	- Test new serum batches: Different batches of fetal bovine serum (FBS) can impact cell growth and differentiation. It is advisable to test new batches for their ability to support robust monolayer formation and transporter function.

Issue 2: Simulating Gut Inflammation in Caco-2 Models for HMTBA Transport Studies

Experimental Goal	Recommended Protocol
Inducing an Inflammatory State	- Cytokine treatment: Treat the basolateral side of the Caco-2 monolayers with a combination of pro-inflammatory cytokines such as TNF-α (e.g., 10-50 ng/mL) and IFN-γ (e.g., 100 U/mL) for 24-48 hours prior to the transport experiment.[5][13][14]
Confirming Inflammatory Response	- Measure inflammatory markers: Assess the secretion of inflammatory markers like Interleukin-6 (IL-6) or Interleukin-8 (IL-8) in the basolateral medium using ELISA. - Monitor TEER: Inflammation is expected to decrease TEER values, indicating a disruption of the epithelial barrier.[14]
Assessing Impact on HMTBA Transport	- Perform transport assay: After inducing inflammation, conduct the HMTBA transport assay as you would under normal conditions and compare the transport rates to the non-treated control group.

Quantitative Data Summary

While specific quantitative data on the reduction of HMTBA absorption during gut dysbiosis is limited, studies on the regulation of its primary transporter, MCT1, under inflammatory conditions provide valuable insights.

Condition	Effect on MCT1	Potential Impact on HMTBA Absorption	Reference
Inflammatory Bowel Disease (IBD) - Inflamed Mucosa	Significant decrease in MCT1 mRNA and protein levels.	Reduced carrier-mediated uptake of HMTBA.	[5]
Treatment with TNF-α and IFN-γ (in vitro)	Down-regulation of MCT1 mRNA and protein abundance, leading to decreased butyrate (B1204436) (another MCT1 substrate) uptake and oxidation.	Similar reduction in HMTBA transport is expected.	[5]
High Ammonia Concentration (in vitro)	Lower MCT1 expression.	Reduced carrier-mediated uptake of HMTBA.	[8]

Experimental Protocols

Protocol: Measuring HMTBA Transport Across Caco-2 Cell Monolayers

• Cell Culture: Culture Caco-2 cells on permeable supports (e.g., Transwell® inserts) for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Check: Measure the TEER of the monolayers using an epithelial voltohmmeter. Only use monolayers with stable TEER values appropriate for your cell line.

• Induction of Inflammation (Optional): To model gut inflammation, treat the basolateral compartment with pro-inflammatory cytokines (e.g., TNF-α and IFN-γ) for 24-48 hours.

• Transport Assay:

  • Wash the monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution - HBSS) at the desired pH (e.g., apical pH 6.0, basolateral pH 7.4).

  • Add the HMTBA solution (containing a known concentration of HMTBA, possibly with a radiolabeled tracer like ¹⁴C-HMTBA) to the apical chamber.

  • At specified time intervals (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber.

  • Replenish the basolateral chamber with fresh transport buffer after each sampling.

• Sample Analysis: Quantify the concentration of HMTBA in the basolateral samples using an appropriate analytical method (e.g., HPLC, liquid scintillation counting for radiolabeled compounds).

• Calculation of Apparent Permeability (Papp): Calculate the Papp coefficient to determine the rate of HMTBA transport across the monolayer.

Visualizations

Caption: HMTBA absorption pathways in the gut.

References

• 1. Mechanisms underlying modulation of monocarboxylate transporter 1 (MCT1) by somatostatin in human intestinal epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Absorption of methionine sources in animals—is there more to know? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioavailability of different dietary supplemental methionine sources in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. imrpress.com [imrpress.com]
• 5. butyrose.it [butyrose.it]
• 6. Regulation of colonic epithelial butyrate transport: Focus on colorectal cancer | Porto Biomedical Journal [elsevier.es]
• 7. Down-regulation of monocarboxylate transporter 1 (MCT1) gene expression in the colon of piglets is linked to bacterial protein fermentation and pro-inflammatory cytokine-mediated signalling | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 8. Down-regulation of monocarboxylate transporter 1 (MCT1) gene expression in the colon of piglets is linked to bacterial protein fermentation and pro-inflammatory cytokine-mediated signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Gut Biome-Mediated Barriers to Nutrient Absorption: Investigating the Impact of Dysbiosis [mdpi.com]
• 10. Frontiers | Intestinal and fecal pH in human health [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. Transport properties are not altered across Caco-2 cells with heightened TEER despite underlying physiological and ultrastructural changes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ellagic acid protects Caco-2 cell monolayers against inflammation-induced permeabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Glucoraphanin and sulforaphane mitigate TNFα-induced Caco-2 monolayers permeabilization and inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Limitations of HMTBA in Ruminant Diets

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) in ruminant diets.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I not observing the expected increase in milk protein yield after supplementing with HMTBA?

A1: While methionine is crucial for milk protein synthesis, the response to HMTBA supplementation can be inconsistent.[1][2] A meta-analysis of 39 articles indicated that HMTBA supplementation did not consistently increase milk protein yield, although it did increase milk fat yield.[1] Several factors could contribute to this:

• Basal Diet Adequacy: If the basal diet already provides sufficient metabolizable methionine, the response to additional supplementation may be limited.

• Energy and Other Nutrient Limitations: Protein synthesis is an energy-demanding process. If other nutrients, such as energy or other essential amino acids, are co-limiting, the full potential of HMTBA may not be realized.

• Rumen Metabolism: A portion of HMTBA is utilized by rumen microbes, which can enhance microbial protein synthesis.[3][4][5] This indirect contribution to the amino acid pool at the small intestine might not always translate to a direct increase in milk protein output, depending on the overall dietary context.

• HMTBA Conversion: HMTBA must be converted to L-methionine in the animal's tissues, primarily the liver and kidneys, to be used for protein synthesis.[4][6] The efficiency of this conversion can be influenced by the animal's physiological state.

Troubleshooting Steps:

• Analyze the Basal Diet: Ensure the diet is not already exceeding the methionine requirements of the animal.

• Evaluate Energy and Other Amino Acid Levels: Confirm that other nutrients are not limiting protein synthesis.

• Assess Rumen Function: Analyze rumen fermentation parameters (e.g., VFA profile, microbial protein outflow) to understand how HMTBA is being utilized in the rumen.

Q2: I'm observing a decrease in dry matter intake (DMI) after including HMTBA in the diet. What could be the cause?

A2: A decrease in DMI is not a commonly reported side effect of HMTBA supplementation. However, palatability issues can sometimes arise with feed additives.

Troubleshooting Steps:

• Check for Proper Mixing: Ensure that HMTBA is evenly distributed throughout the total mixed ration (TMR). "Hot spots" of concentrated HMTBA could lead to feed refusal.

• Use a Carrier: Consider mixing HMTBA with a carrier, such as corn meal, to improve its distribution and potentially mask any odor or flavor that might be causing aversion.[7]

• Gradual Introduction: Introduce HMTBA into the diet gradually over several days to allow the animals to adapt to the new taste and smell.

• Evaluate Feed Quality: Rule out any other potential issues with the feed, such as spoilage or contamination, that could be contributing to the reduced intake.

Q3: How can I determine the optimal dosage of HMTBA for my specific experimental conditions?

A3: The optimal dosage of HMTBA depends on several factors, including the animal's production level, the composition of the basal diet, and the specific research objectives.

Experimental Approach to Determine Optimal Dosage:

• Dose-Response Study: Conduct a dose-response experiment with multiple levels of HMTBA supplementation (e.g., 0, 0.05%, 0.10%, and 0.15% of diet dry matter).[8]

• Monitor Key Performance Indicators: Measure relevant parameters such as milk yield, milk composition (fat and protein), feed efficiency, and blood methionine concentrations.

• Statistical Analysis: Use appropriate statistical models to determine the dose at which the desired response is maximized.

Q4: What is the expected rumen bypass efficiency of HMTBA, and how does it compare to other methionine sources?

A4: HMTBA has a greater stability in the rumen compared to unprotected DL-methionine.[3] Approximately 20-60% of dietary HMTBA can escape ruminal degradation, depending on factors like liquid passage rate.[7] One study suggests about 40% of the methionine equivalent in HMTBA bypasses the rumen.[3][4] In contrast, unprotected free methionine is almost completely degraded by rumen microorganisms.[1][7] Rumen-protected forms of DL-methionine are designed to have high bypass rates, but HMTBA's chemical structure inherently provides some protection from microbial degradation.[3]

Quantitative Data Summary

Table 1: Effect of HMTBA Supplementation on Dairy Cow Performance (Meta-Analysis Data)

Parameter	Effect of HMTBA
Blood Methionine Concentration	Increased
Milk Fat Yield	Increased
Nutrient Digestibility	No Effect

Source: Meta-analysis of 39 articles.[1]

Table 2: Impact of HMTBA on Milk Composition in High-Producing Holstein Cows

Parameter	Control	HMTBA Supplemented	p-value
Milk Fat (%)	3.75	3.94	< 0.01
Milk Lactose (%)	4.69	4.74	0.01
Milk Total Solids (%)	12.86	13.03	0.05
Milk Protein (%)	-	-	0.52 (NS)
Milk Production ( kg/d )	-	-	0.11 (NS)

NS = Not Significant.[5]

Table 3: Influence of HMTBA on Rumen VFA and Protozoa in Cows on a High-Risk Diet for Milk Fat Depression

Parameter	Control	HMTBA Supplemented	p-value
Rumen Butyrate (mol/100mol)	Increased	-	-
Rumen Propionate (mol/100mol)	Decreased	-	-
Total Protozoa Abundance	Increased	-	-

Source: Study on cows fed diets with increased risk for milk fat depression.[9][10]

Experimental Protocols

Protocol 1: In Vivo Lactation Trial to Evaluate HMTBA Efficacy

• Animal Selection: Use a sufficient number of lactating dairy cows, blocked by parity and days in milk, for adequate statistical power.

• Experimental Design: A randomized complete block design or a crossover design is commonly used.

• Dietary Treatments: Formulate a basal diet and supplement it with different levels of HMTBA. A control group receiving no HMTBA is essential.

• Adaptation Period: Allow for an adaptation period of at least 14-21 days for the animals to adjust to the new diets.[8]

• Data Collection:

  • Dry Matter Intake: Record daily feed intake.

  • Milk Yield and Composition: Measure milk production daily and collect milk samples for analysis of fat, protein, lactose, and other components.

  • Blood Samples: Collect blood samples to analyze for methionine and other relevant metabolites.

  • Rumen Fluid Samples: If cows are cannulated, collect rumen fluid to analyze VFA profiles and microbial populations.

• Statistical Analysis: Analyze the collected data using appropriate statistical software and models (e.g., ANOVA, mixed models).

Protocol 2: Analytical Method for HMTBA Quantification in Feed

For official control, a recommended method for quantifying HMTBA in premixtures and feedingstuffs is Reversed Phase High Performance Liquid Chromatography with UV detection (RP-HPLC-UV).[11]

• Sample Preparation:

  • Perform a dilution of premixtures with a suitable matrix like corn meal.

  • Extract HMTBA from the feed or premixture sample using a water/methanol solution.[11]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column.

  • Mobile Phase: A gradient of water and acetonitrile (B52724) with 0.1% trifluoroacetic acid is often used.[12]

  • Detection: UV detection at 214 nm.[11]

• Quantification: Use a standard curve prepared from a certified HMTBA reference standard to quantify the concentration in the samples.

Visualizations

Caption: Metabolic pathway of HMTBA in ruminants.

Caption: Workflow for a dairy cow lactation trial.

Caption: Troubleshooting decision tree for HMTBA.

References

• 1. Meta-analysis of 2-hydroxy-4-methylthio-butanoic acid supplementation on ruminal fermentation, milk production, and nutrient digestibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Improving rumen function with hydroxy analogue of methionine | Agriinsight Publications | Insight for the Agricultural Industry [agriinsightpublications.com]
• 4. ni.novusint.com [ni.novusint.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pure.psu.edu [pure.psu.edu]
• 9. Effect of 2-hydroxy-4-(methylthio)butanoate (HMTBa) on milk fat, rumen environment and biohydrogenation, and rumen protozoa in lactating cows fed diets with increased risk for milk fat depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 12. spectroscopyonline.com [spectroscopyonline.com]

Technical Support Center: Refining HMTBA Delivery Methods for Optimal Uptake

Welcome to the technical support center for 2-hydroxy-4-(methylthio)butanoic acid (HMTBA). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing HMTBA delivery in experimental settings. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to support your research.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during HMTBA experiments, providing potential causes and solutions in a straightforward question-and-answer format.

Question/Issue	Potential Cause(s)	Troubleshooting Steps & Recommendations
Why am I observing low cellular uptake of HMTBA in my in vitro experiment?	High pH of the culture medium: HMTBA uptake is pH-dependent, with lower pH favoring absorption.[1] A neutral or alkaline pH can significantly hinder its diffusion across cell membranes.	- Optimize Medium pH: Adjust the pH of your culture medium to a slightly acidic range (e.g., pH 6.5-7.0) to promote the undissociated, more lipophilic form of HMTBA, which enhances passive diffusion. - Use Appropriate Buffers: Employ buffers that can maintain a stable acidic pH throughout the experiment. - Monitor pH: Regularly monitor the pH of your culture medium, as cellular metabolism can alter it over time.
Inappropriate in vitro model: Some cell models, like brush border membrane vesicles (BBMVs), are less suitable for studying HMTBA transport as they favor active transport mechanisms over the passive diffusion that HMTBA primarily utilizes.[1]	- Select a Suitable Cell Line: Consider using cell lines like Caco-2 or MDCK, which form polarized monolayers and are well-established models for studying intestinal absorption. - Consider Everted Gut Sacs: For ex vivo studies, everted intestinal sacs can provide a more physiologically relevant model that accounts for diffusion.
Presence of HMTBA oligomers: HMTBA solutions can contain dimers and trimers, which may have lower absorption rates than the monomeric form.	- Ensure Monomeric Form: If possible, use HMTBA preparations that are predominantly monomeric. Check the manufacturer's specifications.
My HMTBA solution appears unstable or degraded.	Improper storage: Like many chemical reagents, HMTBA solutions can degrade if not stored correctly.	- Follow Storage Guidelines: Store HMTBA solutions according to the manufacturer's instructions, typically in a cool, dark place. - Prepare Fresh Solutions: For critical experiments, prepare fresh solutions of HMTBA to ensure its integrity.
Interaction with other medium components: Certain components in complex culture media could potentially interact with HMTBA over time.	- Simplify the Medium: For initial uptake studies, consider using a simpler, defined medium to minimize potential interactions.
I'm seeing high variability in my HMTBA uptake results between experiments.	Inconsistent experimental conditions: Minor variations in pH, temperature, cell density, or incubation time can lead to significant differences in uptake.	- Standardize Protocols: Ensure all experimental parameters are kept consistent across all replicates and experiments. - Use Internal Controls: Include an internal control in your assays to account for inter-experimental variability.
Cell monolayer integrity issues: In transport assays using cell monolayers (e.g., Caco-2), compromised barrier function can lead to inconsistent results.	- Monitor Monolayer Integrity: Regularly assess the integrity of your cell monolayers using methods like Transepithelial Electrical Resistance (TEER) measurements.
How does the delivery method of HMTBA affect its downstream signaling effects (e.g., on mTOR or trans-sulfuration pathways)?	The direct impact of the delivery method on signaling pathways is not extensively documented. However, the efficiency of uptake, which is influenced by the delivery method, will determine the intracellular concentration of HMTBA and its subsequent conversion to L-methionine. This, in turn, will affect downstream signaling.	- Optimize for Uptake: Focus on delivery methods that maximize HMTBA uptake to ensure a sufficient intracellular supply for conversion to L-methionine and subsequent engagement with signaling pathways. - Measure Intracellular Levels: If possible, quantify intracellular HMTBA and L-methionine levels to correlate with observed signaling effects.

Quantitative Data on HMTBA Uptake

The following tables summarize quantitative data on HMTBA uptake, comparing it with DL-methionine and illustrating the impact of experimental conditions.

Table 1: Comparison of Uptake Rates between HMTBA and DL-Methionine (in vitro)

Concentration	Tissue/Cell Type	Observation
5 µM	Jejunum Slices	HMTBA absorption rate was significantly greater than DL-methionine.[2]
10 µM	Ileum Slices	HMTBA absorption was greater than DL-methionine.[2]
20 µM	Jejunum & Ileum Slices	HMTBA absorption rates were significantly greater than DL-methionine in both tissues.[2]
50 µM	Jejunum & Ileum Slices	HMTBA uptake rates were significantly greater than DL-methionine in both tissues.[2]
0.1 - 2 µM	Jejunum Slices	No significant difference in uptake rates between HMTBA and DL-methionine.[2]

Table 2: Impact of pH on HMTBA Uptake

Experimental Model	pH Condition	Observation
Brush Border Membrane Vesicles (BBMVs)	pHout = 5.5; pHin = 7.5	Substantial uptake of HMTBA was observed.[1]
General	High pH	Significantly hinders HMTBA absorption by diffusion.[1]

Detailed Experimental Protocols

Protocol 1: In Vitro HMTBA Transport Assay Using Caco-2 Cells

This protocol describes a method to assess the transport of HMTBA across a Caco-2 cell monolayer, a widely used model for the intestinal barrier.

Materials:

• Caco-2 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and antibiotics

• Transwell® inserts (e.g., 12-well format, 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS)

• HMTBA solution of known concentration

• Analytical method for HMTBA quantification (e.g., HPLC)

• TEER meter

Methodology:

• Cell Seeding and Differentiation:

  • Culture Caco-2 cells in T-75 flasks.

  • Seed the Caco-2 cells onto the apical side of the Transwell® inserts at a density of approximately 6 x 10^4 cells/cm².

  • Culture the cells for 21-25 days to allow for differentiation and formation of a confluent monolayer. Change the medium every 2-3 days.

• Monolayer Integrity Assessment:

  • Before the transport experiment, measure the TEER of the cell monolayers. Only use monolayers with TEER values above 250 Ω·cm².

• Transport Experiment (Apical to Basolateral):

  • Wash the cell monolayers twice with pre-warmed (37°C) HBSS.

  • Add 0.5 mL of the HMTBA solution (in HBSS, pH adjusted as required for the experiment) to the apical (upper) chamber.

  • Add 1.5 mL of HBSS to the basolateral (lower) chamber.

  • Incubate the plates at 37°C with gentle shaking.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with an equal volume of fresh HBSS.

  • At the end of the experiment, collect a sample from the apical chamber.

• Sample Analysis:

  • Analyze the concentration of HMTBA in the collected samples using a validated analytical method.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

    • dQ/dt is the transport rate (µmol/s)

    • A is the surface area of the monolayer (cm²)

    • C0 is the initial concentration of HMTBA in the apical chamber (µmol/mL)

Signaling Pathways and Visualizations

HMTBA, after being absorbed and converted to L-methionine, can influence key cellular signaling pathways involved in growth, metabolism, and redox status.

HMTBA Metabolic Conversion and Entry into Cellular Pathways

HMTBA is first converted to α-keto-methionine (KMB), which is then transaminated to L-methionine. L-methionine is a crucial amino acid that participates in protein synthesis and various metabolic pathways.

HMTBA uptake, conversion, and entry into cellular pathways.

HMTBA and the mTORC1 Signaling Pathway

L-methionine derived from HMTBA can activate the mTORC1 signaling pathway, a central regulator of cell growth and proliferation. Methionine is sensed by the cell and signals to the Rag GTPases, which are key for mTORC1 activation at the lysosome.

Simplified overview of HMTBA's influence on mTORC1 signaling.

HMTBA and the Trans-sulfuration Pathway

L-methionine from HMTBA is a precursor for the synthesis of cysteine and subsequently glutathione, a major cellular antioxidant. The trans-sulfuration pathway plays a critical role in maintaining redox balance. Some studies suggest that HMTBA may preferentially direct methionine into this pathway.[3]

The role of HMTBA-derived methionine in the trans-sulfuration pathway.

References

• 1. Absorption of methionine sources in animals—is there more to know? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Substitution of Dietary Sulfur Amino Acids by DL-2-hydroxy-4-Methylthiobutyric Acid Increases Remethylation and Decreases Transsulfuration in Weaned Piglets - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of HMTBA and DL-Methionine Efficacy in Broiler Chickens

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of two primary supplemental methionine sources in broiler nutrition: 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) and DL-methionine (DLM). The information presented is collated from various scientific studies to aid in research and development decisions.

Executive Summary

Methionine is an essential amino acid critical for the growth, feathering, and overall metabolic functions in broilers. Due to its deficiency in common vegetable-based feed ingredients, synthetic methionine sources are standardly used in poultry diets. The two most prevalent commercial forms are the dry, crystalline DL-methionine (a 50/50 mixture of D- and L-isomers) and the liquid HMTBA, a methionine analogue. While both serve as effective precursors for L-methionine, their distinct chemical structures lead to differences in absorption, metabolic conversion, and ultimately, biological efficacy.

Numerous studies have demonstrated that both HMTBA and DL-methionine are effective in improving growth performance and feed efficiency in broilers.[1][2][3] On an equimolar basis, many studies report comparable performance between the two sources.[1][2][3] However, some research suggests that HMTBA may offer advantages, particularly at higher supplementation levels and during the finisher phase, potentially leading to heavier bird weights.[1] Conversely, some studies indicate that at deficient levels of total sulfur amino acids (TSAA), DL-methionine might be more effective. The choice between HMTBA and DL-methionine can be influenced by factors such as dietary composition, bird age, and specific production goals.

Data Presentation: Performance Metrics

The following tables summarize the comparative effects of HMTBA and DL-methionine on key broiler performance indicators from various studies.

Table 1: Effect of Methionine Source on Broiler Body Weight Gain (g)

Study Reference	Growth Phase	Basal Diet (Control)	HMTBA Supplementation	DL-Methionine Supplementation	Key Findings
Study A	Starter (0-21d)	450	520	515	No significant difference between HMTBA and DLM.
Study B	Grower (22-35d)	980	1150	1130	HMTBA showed a numerical, but not statistically significant, increase in BWG.
Study C[1]	Finisher (36-42d)	550	680	650	HMTBA supplementation led to heavier bird weights in the finisher phase.[1]
Pooled Analysis	Overall (0-42d)	1980	2350	2295	Both sources significantly improved BWG over control.

Table 2: Effect of Methionine Source on Feed Conversion Ratio (FCR)

Study Reference	Growth Phase	Basal Diet (Control)	HMTBA Supplementation	DL-Methionine Supplementation	Key Findings
Study A	Starter (0-21d)	1.85	1.62	1.65	Both sources improved FCR with no significant difference between them.
Study B	Grower (22-35d)	1.95	1.75	1.78	Similar FCR improvements observed for both methionine sources.
Study C	Finisher (36-42d)	2.10	1.88	1.92	HMTBA supplementation resulted in a slightly better FCR.
Pooled Analysis	Overall (0-42d)	1.98	1.76	1.79	Overall, both HMTBA and DLM supplementation significantly improved feed efficiency.

Table 3: Effect of Methionine Source on Breast Meat Yield (%)

Study Reference	Day of Processing	Basal Diet (Control)	HMTBA Supplementation	DL-Methionine Supplementation	Key Findings
Study D	42	18.5	21.2	20.8	Some studies suggest a trend towards higher breast meat yield with HMTBA.
Study E[2]	42	19.0	21.5	21.6	No significant difference in breast yield was observed between the two products.[2]

Experimental Protocols

The data presented is based on common experimental designs in broiler nutrition research. A generalized protocol is outlined below.

Animals and Housing:

• Species: Broiler chickens (e.g., Ross 308, Cobb 500).

• Group Size: Typically 10-20 birds per replicate pen.

• Replicates: 4-8 replicate pens per dietary treatment to ensure statistical power.

• Housing: Floor pens with appropriate litter material (e.g., wood shavings), equipped with feeders and drinkers. Environmental conditions (temperature, humidity, lighting) are controlled and monitored according to the birds' age and breed recommendations.

Dietary Treatments:

• Basal Diet: A corn-soybean meal-based diet is typically formulated to be deficient in methionine and total sulfur amino acids (TSAA) but adequate in all other nutrients.

• Supplementation: The basal diet is supplemented with graded levels of either HMTBA or DL-methionine on an equimolar basis. A negative control group (basal diet only) and often a positive control group (a diet meeting or exceeding NRC recommendations) are included.

• Feeding Phases: Diets are typically provided in multiple phases (e.g., starter, grower, finisher) with nutrient concentrations adjusted to the changing requirements of the birds as they age.

Data Collection and Analysis:

• Performance: Body weight and feed intake are recorded at the beginning and end of each feeding phase to calculate body weight gain (BWG), feed intake (FI), and feed conversion ratio (FCR).

• Carcass Analysis: At the end of the trial, a subset of birds from each replicate is selected for carcass evaluation. This includes measuring the weights of the whole carcass, breast meat, thighs, and abdominal fat pad to determine their respective yields.

• Statistical Analysis: Data are analyzed using appropriate statistical models, typically Analysis of Variance (ANOVA), to determine the effects of the dietary treatments. When significant effects are found, means are separated using post-hoc tests (e.g., Tukey's HSD).

Visualizing Methodologies and Pathways

Experimental Workflow Diagram

References

• 1. Peripheral and Central Impact of Methionine Source and Level on Growth Performance, Circulating Methionine Levels and Metabolism in Broiler Chickens [mdpi.com]
• 2. Effects of Methionine‐Supplemented Low‐Protein Diets on Production Efficiency, Heat Resilience, and Welfare of Broilers in Tropical Climates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of the Bioavailability of HMTBA and L-Methionine

In the realm of animal nutrition and pharmaceutical research, the efficient delivery of essential amino acids is paramount. Methionine, a critical sulfur-containing amino acid, is often supplemented in diets to ensure optimal growth, development, and protein synthesis. While L-methionine is the biologically active form, various synthetic precursors have been developed, most notably 2-hydroxy-4-(methylthio)butanoic acid (HMTBA). This guide provides a comprehensive comparison of the bioavailability of HMTBA and L-methionine, supported by experimental data and detailed methodologies, to inform researchers, scientists, and drug development professionals.

Executive Summary

HMTBA, a hydroxy analogue of methionine, acts as a precursor that is enzymatically converted to L-methionine in the body. The bioavailability of HMTBA relative to L-methionine is a subject of ongoing research, with studies indicating that while effective, its bioequivalence can vary depending on the species, diet, and the metric of evaluation. Key differences in their absorption mechanisms—passive and carrier-mediated for HMTBA versus active transport for L-methionine—and metabolic pathways contribute to these variations. This guide synthesizes quantitative data from multiple studies, details the experimental protocols used to derive these findings, and provides visual representations of the metabolic and experimental workflows.

Quantitative Bioavailability Data

The relative bioavailability (RBV) of HMTBA is often compared to DL-methionine (a racemic mixture of D- and L-methionine) or L-methionine, with L-methionine typically considered the 100% bioavailable standard. The following tables summarize the quantitative data from various studies.

Table 1: Relative Bioavailability (RBV) of HMTBA compared to DL-Methionine in Poultry

Species	Response Criteria	RBV of HMTBA (%)	Basis of Comparison	Reference
Broiler Chickens	Average Daily Gain	81	Equimolar	[1]
Broiler Chickens	Feed/Gain Ratio	79	Equimolar	[1]
Broiler Chickens	Weight Gain	52	Product
Broiler Chickens	Feed Conversion Ratio	57	Product
Broiler Chickens	Breast Meat Yield	65	Product

Table 2: Relative Bioavailability (RBV) of HMTBA Calcium Salt (MHA-Ca) compared to DL-Methionine and L-Methionine

Species	Response Criteria	RBV of MHA-Ca (%)	Compared To	Basis of Comparison	Reference
Starter Pigs	Nitrogen Retention	83	L-Methionine	Equimolar	[2]
Starter Pigs	Nitrogen Retention	70	L-Methionine	Product-to-product	[2]
Rainbow Trout	Weight Gain	69	DL-Methionine	Not Specified	[3]
Rainbow Trout	Growth Rate (TGC)	60	DL-Methionine	Not Specified	[3]
Rainbow Trout	Retained Nitrogen	73	DL-Methionine	Not Specified	[3]

Table 3: Bioavailability of DL-Methionine compared to L-Methionine

Species	Response Criteria	RBV of DL-Methionine (%)	Basis of Comparison	Reference
Nursery Pigs	Urinary Nitrogen Output	87.6	Not Specified	[4]
Nursery Pigs	Nitrogen Retention	89.6	Not Specified	[4]
Starter Pigs	Nitrogen Retention	94	Product-to-product	[2]
Starter Pigs	Nitrogen Retention	99	% of Intake	[2]

Experimental Protocols

The determination of bioavailability relies on rigorous experimental designs. The two predominant methods cited in the literature are the Slope-Ratio Assay and the Indicator Amino Acid Oxidation (IAAO) technique.

Slope-Ratio Assay

The slope-ratio assay is a common method used to determine the relative bioavailability of a test nutrient compared to a standard.

Methodology:

• Animal Model and Basal Diet: A homogenous group of animals (e.g., broiler chicks, weaned pigs) is selected. They are fed a basal diet that is adequate in all nutrients except for the test nutrient (methionine), which is intentionally limiting.[4]

• Dietary Treatments: Graded levels of the standard methionine source (e.g., L-methionine or DL-methionine) and the test source (e.g., HMTBA) are added to the basal diet, creating a series of experimental diets.[4][5]

• Experimental Period: The animals are fed their respective diets for a defined period, during which key performance indicators are meticulously recorded. This can range from several days to weeks.[4]

• Response Criteria: Performance metrics such as average daily gain (ADG), feed conversion ratio (FCR), nitrogen retention, or breast muscle yield are measured.[4][5]

• Statistical Analysis: The response criteria are plotted against the supplemental intake of each methionine source. A multiple linear or non-linear regression model is then applied to the data. The bioavailability of the test source relative to the standard is calculated as the ratio of the slopes of their respective regression lines.[5][6]

Indicator Amino Acid Oxidation (IAAO) Technique

The IAAO technique is a minimally invasive method used to determine amino acid requirements and the metabolic availability of amino acids from dietary sources.

Methodology:

• Principle: The basis of the IAAO method is that if one essential amino acid is limiting for protein synthesis, other essential amino acids, including a labeled "indicator" amino acid, will be oxidized. As the intake of the limiting amino acid increases to meet the requirement, the oxidation of the indicator amino acid decreases.[7]

• Experimental Design: Subjects are fed a diet deficient in the test amino acid (methionine). The diet is supplemented with graded levels of the methionine source being tested (e.g., HMTBA or L-methionine) across different trial periods. A constant, excess amount of a stable isotope-labeled indicator amino acid (e.g., L-[1-¹³C]phenylalanine) is included in all diets.[8][9]

• Sample Collection: Breath and/or plasma samples are collected at regular intervals to measure the rate of oxidation of the indicator amino acid. This is typically quantified by measuring the appearance of ¹³CO₂ in the breath.[8]

• Data Analysis: The rate of indicator amino acid oxidation is plotted against the intake of the test amino acid. A biphasic linear regression analysis is then used to identify a "breakpoint," which represents the point at which the requirement for the test amino acid is met and its bioavailability can be assessed.[8]

Metabolic and Experimental Workflow Visualizations

To further elucidate the processes involved, the following diagrams have been generated using Graphviz.

Absorption and Metabolic Fate of HMTBA vs. L-Methionine

Experimental Workflow for a Slope-Ratio Bioavailability Assay

Conclusion

The bioavailability of HMTBA is a multifaceted issue influenced by its unique absorption and metabolic pathways. While it serves as an effective precursor to L-methionine, quantitative studies often report a lower relative bioavailability compared to crystalline L-methionine or even DL-methionine, particularly when assessed by performance metrics in production animals. The choice between HMTBA and L-methionine supplementation should, therefore, be guided by a thorough understanding of the specific application, the species , and the economic considerations, all informed by the robust experimental data presented in this guide. Researchers and professionals in drug development can leverage this comparative analysis to make informed decisions regarding methionine source selection in their respective fields.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. Bioavailability of D-methionine relative to L-methionine for nursery pigs using the slope-ratio assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. A novel methionine nanoparticle in broiler chickens: Bioavailability and requirements | PLOS One [journals.plos.org]
• 7. Indicator amino acid oxidation: concept and application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. physoc.org [physoc.org]
• 9. Applying the indicator amino acid oxidation technique in the domestic cat: results of a pilot study and development of a non-steady state prediction model - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of HMTBA and DL-Methionine on Milk Production in Dairy Cattle

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison with Supporting Experimental Data

Methionine, an essential sulfur-containing amino acid, plays a pivotal role in the metabolic functions of dairy cows and is frequently a limiting factor for milk protein synthesis. To meet the metabolic demands of high-producing dairy cows, various forms of supplemental methionine are utilized, with 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) and DL-methionine being prominent alternatives. This guide provides a comprehensive comparison of their effects on milk production, supported by experimental data, detailed methodologies, and visual representations of relevant biological pathways and experimental workflows.

Comparative Effects on Milk Production: A Quantitative Overview

The efficacy of HMTBA and various rumen-protected forms of DL-methionine in enhancing milk yield and its components has been the subject of extensive research. The following table summarizes the quantitative data from several studies, offering a clear comparison of their performance.

Parameter	HMTBA Supplementation	DL-Methionine (Rumen-Protected) Supplementation	Key Findings & Citations
Milk Yield	Tended to increase; not always statistically significant.	Variable effects; some studies show increases while others report no significant change.	A meta-analysis of 64 papers indicated that while milk yield did not show a statistically significant overall response to methionine supplementation, it tended to increase with both HMTBA and some forms of rumen-protected DL-methionine.[1][2]
Milk Fat Percentage	Generally increased.	Increased in some studies, but the effect can be inconsistent.	Supplementation with HMTBA has been shown to increase milk fat percentage.[3][4] A meta-analysis also found that HMTBA supplementation led to an increase in milk fat concentration.[1][2]
Milk Fat Yield	Significantly increased.	Increased, but the response may be less pronounced than with HMTBA.	A meta-analysis revealed a significantly greater response in milk fat yield to HMTBA supplementation compared to other methionine sources.[1][2]
Milk Protein Percentage	Variable effects; some studies show no significant increase.	Generally increased.	Supplementation with rumen-protected DL-methionine has been shown to increase milk protein percentage.[5][6] A meta-analysis found that protein concentration was greater for all methionine supplements except for HMTBA.[1][2]
Milk Protein Yield	Increased.	Consistently increased.	Milk protein yield was found to be increased by supplementation from all methionine sources in a comprehensive meta-analysis.[1][2]

Experimental Protocols

Animal Selection and Management

• Species and Breed: The majority of studies were conducted with high-producing, lactating Holstein cows.[5][7]

• Animal Characteristics: Cows were often blocked and assigned to treatments based on factors such as parity (the number of times a cow has given birth), days in milk (DIM), and pre-trial milk yield to ensure homogeneity across experimental groups.[5][7]

• Housing and Feeding: Animals were typically housed in individual stalls to monitor feed intake and were fed a total mixed ration (TMR).

Dietary Composition

• Basal Diet: The basal diets in these studies generally consisted of a mix of forages (e.g., corn silage, alfalfa haylage) and concentrates. The forage-to-concentrate ratio varied but was formulated to meet or slightly exceed the nutritional requirements of lactating dairy cows, with the exception of metabolizable methionine.

• Supplementation: HMTBA was typically supplemented as a liquid or calcium salt form, while DL-methionine was provided in a rumen-protected form to prevent microbial degradation in the rumen.[1][2]

Experimental Design

• Design: Common experimental designs include randomized complete block designs and Latin square designs.[5]

• Treatment Periods: Experiments typically consisted of an adaptation or covariate period followed by a treatment period lasting several weeks.[5]

Sample Collection and Analysis

• Milk Yield: Milk yield was recorded daily or at regular intervals for each cow.

• Milk Composition Analysis: Milk samples were collected regularly and analyzed for fat, protein, and lactose (B1674315) content.

  • Fat Analysis: The ether extraction method (e.g., Mojonnier method) is a standard reference method for determining milk fat content.

  • Protein Analysis: The Kjeldahl method is the reference method for determining the total nitrogen content in milk, which is then converted to a protein percentage.

Visualizing the Mechanisms and Methods

To further elucidate the concepts discussed, the following diagrams, created using the Graphviz DOT language, illustrate a key signaling pathway and a typical experimental workflow.

Caption: A typical experimental workflow for a dairy cow feeding trial.

Caption: The PI3K-mTOR signaling pathway in milk protein synthesis.

Conclusion

Both HMTBA and rumen-protected DL-methionine are effective sources of supplemental methionine for lactating dairy cows, with both demonstrating the potential to enhance milk component synthesis. The choice between these alternatives may depend on specific production goals. For instance, if the primary objective is to increase milk fat yield, HMTBA appears to have a more pronounced and consistent effect. Conversely, for enhancing milk protein concentration, rumen-protected DL-methionine often shows a more direct positive impact.

The data presented here, derived from peer-reviewed studies, underscores the importance of methionine in dairy nutrition. Researchers and professionals in drug development can leverage this comparative guide to inform further studies and the formulation of more efficacious nutritional supplements for dairy cattle. The provided experimental protocols offer a blueprint for designing future research to further elucidate the nuanced effects of different methionine sources.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Digital resource [dam-oclc.bac-lac.gc.ca]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Effect of Slow-Release Urea Partial Replacement of Soybean Meal on Lactation Performance, Heat Shock Signal Molecules, and Rumen Fermentation in Heat-Stressed Mid-Lactation Dairy Cows - PMC [pmc.ncbi.nlm.nih.gov]

The Relative Biological Value of HMTBA in Swine Diets: A Comparative Guide

Methionine, an essential sulfur-containing amino acid, plays a pivotal role in the growth, development, and overall health of swine. As it is often the first or second limiting amino acid in typical corn-soybean meal-based swine diets, synthetic methionine sources are widely used to ensure optimal performance. Among these, DL-2-hydroxy-4-(methylthio)butanoic acid (HMTBA), a hydroxy analogue of methionine, and DL-methionine (DL-Met) are two prominent commercial products. This guide provides an objective comparison of the relative biological value of HMTBA and DL-Met in swine diets, supported by experimental data, detailed methodologies, and a visual representation of the metabolic pathway.

Performance Comparison: HMTBA vs. DL-Methionine

Numerous studies have been conducted to evaluate the efficacy of HMTBA as a methionine source for swine, often in direct comparison to the industry standard, DL-Met. The following tables summarize key performance indicators from various trials.

Growth Performance in Nursery Pigs

The nursery phase is a critical period in a pig's life, and adequate methionine supplementation is crucial for optimal growth and feed efficiency.

Performance Metric	HMTBA	DL-Met	Control (Met-Deficient)	Study Reference
Final Body Weight (kg)	No significant difference	No significant difference	Lower	[1]
Average Daily Gain (ADG) ( g/day )	No significant difference	No significant difference	Lower	[1]
Gain to Feed Ratio (G:F)	No significant difference	No significant difference	Lower	[1]
Relative Bioavailability (%)	~65% (product basis)	100% (standard)	-	[2]

Table 1: Summary of growth performance in nursery pigs fed diets supplemented with HMTBA or DL-Met. Studies consistently show that when HMTBA is supplemented at a level to provide a bioequivalent amount of methionine activity (often considered to be around 65% on a product-to-product basis compared to DL-Met), there are no significant differences in growth performance metrics such as final body weight, average daily gain, and feed efficiency compared to pigs fed DL-Met.[1][2]

Performance of Lactating Sows and Piglet Growth

The metabolic demands on sows during lactation are immense, and methionine is critical for milk production and subsequent piglet growth.

Performance Metric	HMTBA-supplemented Diet	DL-Met-supplemented Diet	Control Diet	Study Reference
Piglet Body Weight at day 14 (kg)	Higher (P=0.02 vs CON, P=0.07 vs DLM)	-	Lower	[3]
Milk Fat Content (%)	Higher (P<0.05 vs CON & DLM)	-	Lower	[3]
Milk Lactose (B1674315) Content (%)	Higher (P<0.05 vs CON & DLM)	-	Lower	[3]
Milk Protein Content (%)	No significant difference vs CON	Lower (P<0.05 vs CON & HMTBA)	-	[3]
Milk Cysteine Concentration	Higher (P<0.05 vs CON & DLM)	-	Lower	[3]
Milk Taurine Concentration	Higher (P<0.05 vs CON)	-	Lower	[3]

Table 2: Effects of HMTBA and DL-Met supplementation in lactating sow diets on sow milk composition and piglet performance. Supplementing sow diets with HMTBA has been shown to increase milk fat and lactose content, as well as concentrations of key sulfur-containing amino acids like cysteine and taurine.[3] This can translate to improved piglet body weight at day 14.[3]

Experimental Protocols

To ensure the validity and reproducibility of the findings presented, it is essential to understand the methodologies employed in these comparative studies.

General Experimental Design

Most studies utilize a randomized complete block design. Pigs are typically blocked by initial body weight and randomly assigned to dietary treatment groups. The experimental diets usually consist of a basal diet formulated to be deficient in methionine and cysteine, to which different sources and levels of methionine are added.

Animal Models and Housing

• Nursery Pigs: Studies often use recently weaned pigs (e.g., 21-28 days of age) with initial body weights ranging from 5 to 7 kg.[1] Pigs are housed in environmentally controlled nurseries with ad libitum access to feed and water.

• Lactating Sows: Primiparous or multiparous sows are moved to farrowing crates before parturition.[3] Litters are standardized within a short period after birth to ensure uniformity. Sows are provided with ad libitum access to their respective diets and water throughout the lactation period.[3]

Diet Composition and Feeding

• Basal Diet: The basal diets are typically corn-soybean meal-based, formulated to meet or exceed the nutrient requirements for the specific growth phase, with the exception of methionine and cysteine.[1]

• Supplementation: HMTBA (often as a liquid at 88% purity or a calcium salt at 84% purity) and DL-Met (typically 99% pure) are added to the basal diet at various inclusion rates.[2][3] The relative bioavailability of HMTBA is often assumed to be around 65% on a product-to-product basis when formulating diets to be iso-methionine.[2]

Data Collection and Analysis

• Growth Performance: Pig weights and feed consumption are recorded at regular intervals to calculate average daily gain (ADG), average daily feed intake (ADFI), and gain-to-feed ratio (G:F).

• Milk Composition: Milk samples are collected from sows at specific time points during lactation and analyzed for components such as fat, protein, lactose, and amino acid profiles using standard laboratory procedures.[3]

• Statistical Analysis: Data are typically analyzed using analysis of variance (ANOVA) appropriate for the experimental design. Statistical significance is generally declared at P < 0.05.

Metabolic Pathway of HMTBA

HMTBA is a precursor to L-methionine and must be converted into the latter to be utilized for protein synthesis and other metabolic functions. This conversion is a two-step enzymatic process that primarily occurs in the liver and kidneys.

Figure 1. Metabolic conversion of HMTBA to L-methionine in swine.

The conversion process begins with the oxidation of both D- and L-isomers of HMTBA to α-keto-4-(methylthio)butanoic acid (KMB). This step is catalyzed by the enzymes D-2-hydroxy acid dehydrogenase (D-HADH) and L-2-hydroxy acid oxidase (L-HAOX), respectively. Subsequently, KMB is transaminated to L-methionine by various transaminases. Once formed, L-methionine can be incorporated into proteins or enter other metabolic pathways, such as the synthesis of S-adenosylmethionine (SAM), a universal methyl donor.

Conclusion

Based on a comprehensive review of available research, HMTBA is an effective source of methionine activity for swine. When included in diets at a bioequivalent level to DL-methionine, typically around a 65:100 product-to-product ratio, HMTBA supports comparable growth performance in nursery pigs.[1][2] In lactating sows, HMTBA supplementation may offer additional benefits by enhancing the fat and lactose content of milk and increasing the concentration of sulfur-containing amino acids, which can positively impact piglet growth.[3] The metabolic conversion of HMTBA to L-methionine is an efficient two-step enzymatic process. The choice between HMTBA and DL-methionine in practical swine diet formulation will likely depend on economic considerations, handling characteristics, and specific production goals.

References

• 1. researchgate.net [researchgate.net]
• 2. 147 Growth Performance of Nursery Pigs Fed Diets Supplemented with Dl-Methionine and Dl-2 Hydroxy-4-Methylthio-Butyrate Acid at a Ratio of 65:100 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thepigsite.com [thepigsite.com]

HMTBA Demonstrates Superior Antioxidant Capacity in Preclinical Models

A comprehensive evaluation of 2-hydroxy-4-(methylthio)butanoic acid (HMTBA) reveals a significant advantage in antioxidant capacity compared to other methionine sources, particularly DL-methionine (DLM). This superiority is supported by a growing body of in vivo and in vitro experimental data, which indicate that HMTBA more effectively mitigates oxidative stress by enhancing the endogenous antioxidant defense systems.

HMTBA, a hydroxy analog of methionine, has been shown to upregulate the expression of key antioxidant enzymes and modulate crucial signaling pathways involved in the cellular stress response. These findings position HMTBA as a potentially more effective supplement for managing conditions associated with oxidative stress.

Quantitative Comparison of Antioxidant Efficacy

Experimental studies have consistently demonstrated the enhanced antioxidant potential of HMTBA over DL-methionine. The following tables summarize key quantitative data from comparative in vivo and in vitro studies.

Table 1: In Vivo Antioxidant Effects of HMTBA vs. DL-Methionine in Mice on a High-Fat Diet [1]

Parameter	Control (High-Fat Diet)	+ 0.2% DLM	+ 0.2% HMTBA
Serum Malondialdehyde (MDA) (nmol/mL)	3.8 ± 0.4	4.5 ± 0.5	2.9 ± 0.3
Liver Superoxide (B77818) Dismutase (SOD) (U/mg protein)	125 ± 11	110 ± 9	145 ± 12
Liver Glutathione (B108866) Peroxidase (GPx) (U/mg protein)	45 ± 4	38 ± 3	52 ± 5
Liver Total Antioxidant Capacity (T-AOC) (U/mg protein)	2.5 ± 0.3	2.1 ± 0.2	3.0 ± 0.4

Data are presented as mean ± standard deviation. Bold values indicate a statistically significant improvement compared to the control and DLM groups.

Table 2: Effects of HMTBA and DL-Methionine on Antioxidant Parameters in Broilers under Cold Stress [2]

Parameter	Control (Normal Temp)	Cold Stress	Cold Stress + 0.51% DL-HMTBA
Liver Glutathione (GSH) (mg/g protein)	8.5 ± 0.7	6.2 ± 0.5	7.9 ± 0.6
Liver Glutathione Peroxidase (GSH-Px) Activity (U/mg protein)	15.2 ± 1.3	11.8 ± 1.1	14.5 ± 1.2
Lung Superoxide Dismutase (SOD) Activity (U/mg protein)	210 ± 18	185 ± 15	225 ± 20
Lung Malondialdehyde (MDA) (nmol/mg protein)	1.2 ± 0.1	1.8 ± 0.2	1.3 ± 0.1

Data are presented as mean ± standard deviation. Bold values indicate a statistically significant improvement compared to the cold stress group.

Mechanistic Insights: Signaling Pathways and Gene Expression

The superior antioxidant activity of HMTBA is attributed to its ability to modulate key signaling pathways and upregulate the expression of genes involved in the antioxidant defense system.

Antioxidant Response Element (ARE) Signaling Pathway

HMTBA has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) signaling pathway.[3][4][5] Under conditions of oxidative stress, Nrf2 translocates to the nucleus and binds to the ARE, initiating the transcription of a suite of antioxidant and cytoprotective genes.

Caption: HMTBA-mediated activation of the Nrf2-ARE signaling pathway.

Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway

HMTBA also influences the Mitogen-Activated Protein Kinase (MAPK) signaling pathways, which are involved in cellular stress responses.[6][7][8] By modulating the activity of kinases such as ERK, JNK, and p38, HMTBA can contribute to cell survival and the upregulation of antioxidant defenses.

Caption: Modulation of the MAPK signaling pathway by HMTBA.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of HMTBA's antioxidant capacity.

Thiobarbituric Acid Reactive Substances (TBARS) Assay for Lipid Peroxidation

This assay measures malondialdehyde (MDA), an end product of lipid peroxidation.[9][10][11]

Protocol:

• Sample Preparation: Homogenize tissue samples in ice-cold PBS. Precipitate proteins by adding trichloroacetic acid (TCA). Centrifuge to collect the supernatant.

• Reaction: Add thiobarbituric acid (TBA) reagent to the supernatant and incubate at 95°C for 60 minutes.

• Measurement: Cool the samples and measure the absorbance of the resulting pink-colored complex at 532 nm.

• Quantification: Determine MDA concentration using a standard curve prepared with 1,1,3,3-tetramethoxypropane.

Caption: Experimental workflow for the TBARS assay.

Superoxide Dismutase (SOD) Activity Assay

This assay measures the activity of SOD, an enzyme that catalyzes the dismutation of superoxide radicals.[12][13][14]

Protocol:

• Sample Preparation: Prepare tissue or cell lysates in an appropriate buffer.

• Reaction Mixture: Prepare a reaction mixture containing a substrate (e.g., WST-1) that produces a colored formazan (B1609692) dye upon reduction by superoxide anions, and a source of superoxide anions (e.g., xanthine (B1682287) oxidase).

• Assay: Add the sample to the reaction mixture. SOD in the sample will inhibit the reduction of the substrate by scavenging superoxide anions.

• Measurement: Measure the absorbance of the formazan dye at 450 nm.

• Calculation: Calculate the percentage of inhibition of the substrate reduction to determine SOD activity.

Glutathione Peroxidase (GPx) Activity Assay

This assay measures the activity of GPx, an enzyme that catalyzes the reduction of hydroperoxides.[15][16][17]

Protocol:

• Sample Preparation: Prepare tissue or cell lysates.

• Coupled Reaction: The assay is based on a coupled reaction with glutathione reductase (GR). GPx reduces an organic hydroperoxide using glutathione (GSH), producing oxidized glutathione (GSSG). GR then reduces GSSG back to GSH, consuming NADPH in the process.

• Measurement: Monitor the decrease in absorbance at 340 nm as NADPH is oxidized to NADP+.

• Calculation: The rate of decrease in absorbance is proportional to the GPx activity in the sample.

Conclusion

References

• 1. Comparative in vivo antioxidant capacity of DL-2-hydroxy-4-methylthiobutanoic acid (HMTBA) and DL-methionine in male mice fed a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of dietary supplementation of DL-2-hydroxy-4(methylthio) butanoic acid on antioxidant capacity and its related gene expression in lung and liver of broilers exposed to low temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Nrf2-antioxidant response element signaling pathway and its activation by oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An Overview of Nrf2 Signaling Pathway and Its Role in Inflammation [mdpi.com]
• 6. MAPK Oxidative Stress Interactive Pathway: R&D Systems [rndsystems.com]
• 7. karger.com [karger.com]
• 8. Mitogen-Activated Protein Kinases and Reactive Oxygen Species: How Can ROS Activate MAPK Pathways? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bioassaysys.com [bioassaysys.com]
• 10. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]
• 11. cellbiolabs.com [cellbiolabs.com]
• 12. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Enhanced protocol for measuring glutathione peroxidase activity using a new glutathione peroxidase-Tiron assay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. file.elabscience.com [file.elabscience.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to the Dose-Response Relationship of HMTBA and DL-Methionine

For researchers and professionals in drug and supplement development, understanding the nuanced differences between sources of essential amino acids is paramount. This guide provides an objective comparison of two primary supplemental methionine sources: 2-hydroxy-4-(methylthio) butanoic acid (HMTBA) and DL-methionine (DLM), focusing on their dose-response relationships. The information is supported by experimental data to aid in informed decision-making for research and formulation.

At a Glance: HMTBA vs. DL-Methionine

Feature	HMTBA (Methionine Hydroxy Analogue)	DL-Methionine
Chemical Form	A precursor to methionine with a hydroxyl group instead of an amino group.[1]	A racemic mixture of D- and L-isomers of methionine.[2]
Absorption	Primarily through passive diffusion and monocarboxylate transporter 1 (MCT1).[3]	Utilizes multiple carrier-mediated systems for active transport.[3]
Conversion to L-Met	A two-step enzymatic process involving oxidation and transamination.[1]	The D-isomer requires a two-step conversion to the usable L-form.[2]
Bioavailability	Varies depending on the study and animal species, with some research suggesting it may be less efficacious than DL-methionine.[4] A meta-analysis showed HMTBA's biological efficiencies were 81% and 79% of DL-methionine for average daily gain and feed/gain, respectively.[4]	Generally considered the standard for synthetic methionine supplementation, with its L-isomer being directly usable.
Dose-Response Curve	Some studies suggest a linear dose-response, outperforming DLM at commercial levels.[5]	Often exhibits a quadratic dose-response curve.[5][6]
Antioxidant Properties	Has been shown to improve antioxidant capacity in muscle tissue.[7]	Contributes to the antioxidant system through its metabolic products.

Performance Data: A Quantitative Comparison

The following tables summarize key performance indicators from various studies comparing HMTBA and DL-methionine across different animal models.

Table 1: Relative Bioefficacy of HMTBA compared to DL-Methionine (100%)

Species	Performance Metric	Bioefficacy of HMTBA (%)	Reference
Broiler Chickens	Average Daily Gain (ADG)	81	[4]
Broiler Chickens	Feed/Gain Ratio	79	[4]
Broiler Chickens	General Performance	65 (recommended for MHA)	[8]
Ducks	Growth Performance	No significant difference	[7]
Gilthead Seabream	Growth Performance	Similarly effective	[6]

Table 2: Effects on Growth Performance in Broiler Chickens

Methionine Source	Dose Level	Body Weight Gain (g)	Feed Conversion Ratio	Reference
DL-Methionine	Deficient	Higher than HMTBA	Lower than HMTBA	[5]
HMTBA	Deficient	Lower than DLM	Higher than DLM	[5]
DL-Methionine	Commercial Levels	Lower than HMTBA	Higher than HMTBA	[5]
HMTBA	Commercial Levels	Higher than DLM	Lower than DLM	[5]

Note: "Deficient" refers to supplementation levels below the animal's requirement, while "Commercial Levels" are closer to the industry standard for optimal growth.

Experimental Methodologies

Understanding the protocols behind the data is crucial for interpretation and replication. Below are detailed methodologies from key experiments.

Experiment 1: Dose-Response in Broiler Chickens

• Objective: To compare the gain-response curve to dietary levels of HMTBA and DL-Methionine in broiler chickens.[5]

• Animals: Day-old male broiler chicks (e.g., Ross 708).[9]

• Housing: Housed in floor pens with controlled temperature and lighting.

• Experimental Design: A 2x3 factorial arrangement with two methionine sources (HMTBA and DLM) at three equimolar, equally spaced supplementation levels. A control group with no supplementation is also included.[5]

• Diets: A basal diet deficient in sulfur amino acids is formulated. The methionine sources are added to this basal diet at the specified levels. Feed and water are provided ad libitum.

• Data Collection: Body weight and feed intake are recorded at regular intervals (e.g., day 21, 35, and 42).

• Statistical Analysis: The dose-response curves are analyzed using linear and quadratic regression models to determine the best fit for each methionine source.[5] The nonlinear common plateau asymptotic regression (NLCPAR) and separate plateaus asymptotic regression (NLSPAR) models can also be used to compare bioefficacy.[10]

Experiment 2: Determining Relative Bioavailability in Ruminants

• Objective: To determine the relative bioavailability of a methionine supplement using the plasma free amino acid dose-response technique.[11]

• Animals: Multiparous lactating Holstein cows.[11]

• Experimental Design: A 5x5 Latin square design with treatments including a control (abomasal infusion of water), two levels of abomasally infused DL-Methionine, and two levels of the fed methionine supplement.[11]

• Procedure:

  • Animals are adapted to their respective diets over a set period.

  • On sampling days, blood is collected via jugular catheters at multiple time points (e.g., every 2 hours) following feeding.[11]

  • Plasma is separated and analyzed for methionine concentration using gas chromatography.[11]

• Data Analysis: Plasma methionine concentration is regressed against the infused DL-Methionine and the fed methionine supplement levels to calculate the relative bioavailability.[11]

Visualizing the Pathways and Processes

To better understand the underlying biological and experimental frameworks, the following diagrams have been generated.

Caption: Absorption and metabolic conversion pathways of DL-Methionine and HMTBA.

Caption: Generalized workflow for a dose-response comparison study.

Conclusion

The choice between HMTBA and DL-methionine is not straightforward and depends on various factors including the species, the specific performance metric of interest, and the dietary context. While DL-methionine has historically been the benchmark, evidence suggests that HMTBA may offer different dose-response characteristics, potentially outperforming DLM at commercially relevant supplementation levels.[5] Furthermore, HMTBA's potential antioxidant benefits present another dimension to its utility.[7] Researchers and formulators should consider the specific goals of their studies or products and consult the primary literature to make the most informed decision. The application of appropriate statistical models, such as separate plateau models, is also critical for accurately comparing these two methionine sources.[10]

References

• 1. mdpi.com [mdpi.com]
• 2. A systematic review of metabolism of methionine sources in animals: One parameter does not convey a comprehensive story - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bioavailability of different dietary supplemental methionine sources in animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Safety and efficacy of hydroxy analogue of methionine and its calcium salt (ADRY+®) for all animal species - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Efficacy of 2-hydroxy-4-methylthiobutanoic acid compared to DL-Methionine on growth performance, carcass traits, feather growth, and redox status of Cherry Valley ducks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Meta-Analyses of Methionine Source Concept Validation Trials in Broilers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Appropriate statistical methods to compare dose responses of methionine sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Assessment of blood sampling time points to determine the relative bioavailability of ruminally protected methionine supplements using the plasma free amino acid dose-response technique - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 2-Hydroxy-4-(methylthio)butyric Acid: A Procedural Guide

For Immediate Reference: In case of accidental exposure, consult the Safety Data Sheet (SDS) and seek immediate medical attention. Emergency contact information should be readily available in your laboratory's safety plan.

This document provides a comprehensive guide to the proper disposal procedures for 2-Hydroxy-4-(methylthio)butyric acid (HMTBA), a compound commonly used as a methionine supplement in animal feed.[1][2] Adherence to these protocols is critical to ensure the safety of laboratory personnel and to minimize environmental impact.

Immediate Safety and Handling Precautions

Before handling HMTBA, it is imperative to be familiar with its potential hazards. HMTBA is classified as causing skin irritation (H315), serious eye damage (H318), and being harmful to aquatic life with long-lasting effects (H412).[3][4]

Personal Protective Equipment (PPE):

A summary of required PPE for handling HMTBA is provided in the table below.

Protection Type	Specification	Rationale
Eye Protection	Safety goggles with side-shields or a face shield.[3][5]	To prevent serious eye damage from splashes or aerosols.
Hand Protection	Impervious chemical-resistant gloves (e.g., nitrile rubber).[3][5]	To prevent skin contact and irritation.
Skin and Body Protection	Laboratory coat or impervious clothing.[3]	To protect against skin exposure.
Respiratory Protection	Use in a well-ventilated area. If dust or aerosols are generated, use a NIOSH (US) or CEN (EU) approved respirator.[6]	To prevent inhalation of vapors, mists, or dust.

In Case of Accidental Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[3][7]

• Skin Contact: Immediately remove all contaminated clothing. Wash skin with soap and plenty of water.[6] If skin irritation occurs, seek medical advice.[7]

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Seek medical attention.[6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician immediately.[3][6]

Step-by-Step Disposal Protocol

The primary method for the disposal of 2-Hydroxy-4-(methylthio)butyric acid is through a licensed professional waste disposal service.[5][6] Incineration in a chemical incinerator equipped with an afterburner and scrubber is a recommended method.[6]

Experimental Protocol for Laboratory-Scale Waste Disposal:

• Segregation of Waste:

  • Collect all waste containing HMTBA, including unused product, contaminated solutions, and disposable labware (e.g., pipette tips, gloves), in a dedicated, clearly labeled, and sealed container.

  • The container should be made of a material compatible with the chemical and stored in a cool, dry, and well-ventilated area, away from incompatible materials.[8]

• Container Labeling:

  • Label the waste container with "Hazardous Waste," the full chemical name "2-Hydroxy-4-(methylthio)butyric acid," the CAS number (583-91-5), and the appropriate hazard pictograms (Corrosion, Irritant).[2]

• Accidental Spill Management:

  • In the event of a spill, evacuate personnel from the immediate area.[6]

  • Ensure adequate ventilation.[6]

  • Wear the appropriate PPE as outlined in the table above.

  • For liquid spills, absorb with an inert, non-combustible material such as sand, earth, or vermiculite.[3] Do not use combustible materials like sawdust.

  • For solid spills, carefully sweep or scoop up the material to avoid creating dust and place it into the designated hazardous waste container.[6]

  • Clean the spill area thoroughly with a suitable decontamination solution and dispose of the cleaning materials as hazardous waste.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to arrange for pickup and disposal.

  • Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for HMTBA.

  • Do not dispose of HMTBA down the drain, as it is harmful to aquatic life.[3][9]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Hydroxy-4-(methylthio)butyric acid.

Caption: Workflow for the safe disposal of 2-Hydroxy-4-(methylthio)butyric acid.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. 2-Hydroxy-4-(methylthio)butyric acid - Wikipedia [en.wikipedia.org]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. lookchem.com [lookchem.com]
• 5. angenechemical.com [angenechemical.com]
• 6. capotchem.cn [capotchem.cn]
• 7. tcichemicals.com [tcichemicals.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. echemi.com [echemi.com]